3-(Fluoromethyl)piperidin-3-ol

Core Science & Biosynthesis

3-(Fluoromethyl)piperidin-3-ol chemical structure and properties

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 3-(Fluoromethyl)piperidin-3-ol , a strategic building block for fragment-based drug discovery (FBDD).

Strategic Fluorination in Heterocyclic Scaffolds

Executive Summary

3-(Fluoromethyl)piperidin-3-ol (CAS: 1263283-75-3 for the racemate; enantiomers typically resolved via chiral HPLC) represents a high-value pharmacophore in modern drug design. It serves as a bioisostere for 3-methylpiperidin-3-ol and 3-hydroxymethylpiperidine, introducing a fluorine atom to modulate physicochemical properties without significantly altering steric bulk.

The primary utility of this scaffold lies in its ability to lower the basicity (pKa) of the piperidine nitrogen via the inductive effect (

-induction) of the -fluorine, thereby improving metabolic stability and reducing off-target liability (e.g., hERG channel inhibition) while maintaining water solubility.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

The introduction of the fluoromethyl group at the C3 position creates a quaternary center, imparting rigidity and specific stereoelectronic effects.

Table 1: Physicochemical Specifications

Property	Value	biological Implication
IUPAC Name	3-(Fluoromethyl)piperidin-3-ol	N/A
Molecular Formula	C H FNO	Fragment-compliant (Rule of 3)
Molecular Weight	133.16 g/mol	Ideal for FBDD
LogP (Calc)	~ -0.2 to 0.1	High aqueous solubility
TPSA	32.3	Good membrane permeability
pKa (Piperidine N)	~8.5 - 9.0	Reduced basicity vs. Piperidine (~11.[1][2]0)
H-Bond Donors/Acceptors	2 / 3	Excellent vector for H-bond networks

Structural Analysis & Stereoelectronics

The Fluorine Gauche Effect

In 3,3-disubstituted piperidines, the conformation is governed by the interplay between 1,3-diaxial interactions and the gauche effect . The C–F bond tends to align gauche to the C–N bond or C–O bond to maximize

hyperconjugation.

• Basicity Modulation: The fluorine atom is located

  to the nitrogen.[3] Through-bond inductive electron withdrawal reduces the electron density on the nitrogen lone pair. This lowering of pKa (typically by 1.5–2.0 log units compared to non-fluorinated analogues) is critical for preventing lysosomal trapping and reducing affinity for the hERG potassium channel, which often binds high-pKa lipophilic amines.

• Conformational Locking: The intramolecular H-bond between the hydroxyl group and the fluorine (O-H

  F-C) can stabilize specific conformations, potentially pre-organizing the molecule for ligand-target binding.

Synthetic Methodology

The most robust route to 3-(fluoromethyl)piperidin-3-ol involves the construction of a spiro-epoxide intermediate followed by regioselective ring opening with a fluoride source.

Diagram 1: Retrosynthetic Workflow

Caption: Synthesis via spiro-epoxide ring opening ensures regioselective fluorine installation.

Detailed Protocol (Self-Validating System)

Step 1: Spiro-epoxide Formation (Corey-Chaykovsky Reaction)

• Reagents: Trimethylsulfoxonium iodide (1.2 eq), Sodium Hydride (NaH, 60% dispersion, 1.5 eq), DMSO (anhydrous).

• Procedure:

  • Suspend NaH in dry DMSO under

    atmosphere at room temperature until evolution of ceases (formation of dimsyl anion).

  • Add trimethylsulfoxonium iodide portion-wise. Stir for 30 min to form the ylide.

  • Add N-Boc-3-piperidinone (dissolved in DMSO) dropwise.

  • Stir at 50°C for 2-4 hours. Monitor by TLC (disappearance of ketone).

  • Workup: Quench with ice water, extract with EtOAc. The spiro-epoxide is usually stable enough for the next step without extensive purification.

Step 2: Epoxide Ring Opening (Fluorination)

• Reagents: Triethylamine trihydrofluoride (Et

  N 3HF) or Olah's Reagent (PPHF).

• Mechanism: The fluoride ion attacks the less sterically hindered primary carbon of the epoxide, resulting in the fluoromethyl group and a tertiary alcohol.

• Procedure:

  • Dissolve the spiro-epoxide in DCM (dichloromethane) in a plastic/Teflon vessel (glass is incompatible with HF).

  • Add Et

    N 3HF (5 eq) carefully.

  • Heat to reflux (approx 40°C) for 6–12 hours.

  • Validation:

    F NMR will show a triplet (coupling with CH ) at approximately -230 ppm.

  • Workup: Carefully quench with saturated NaHCO

    (gas evolution!). Extract with DCM.

• Deprotection (Optional): Remove Boc group using TFA/DCM if the free amine is required immediately.

Medicinal Chemistry Applications

pKa Modulation and hERG Avoidance

High basicity in piperidines is a known risk factor for hERG channel blockade (leading to QT prolongation). The electron-withdrawing fluoromethyl group lowers the pKa of the piperidine nitrogen, reducing the percentage of ionized species at physiological pH (7.4) and decreasing the energetic penalty for desolvation required to enter the hydrophobic hERG pore.

Diagram 2: Structure-Property Relationship (SPR)

Caption: Fluorine substitution lowers pKa, directly correlating with improved safety profiles.

Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (<150 Da) and high solubility, this scaffold is an ideal "3D-fragment." Unlike flat aromatic fragments, the sp

-rich character of the piperidine ring allows for the exploration of new vectors in protein binding pockets.

Safety and Handling

• Hazards: The synthesis involves HF sources (Et

  N 3HF), which are highly toxic and corrosive. Calcium gluconate gel must be available during synthesis.

• Compound Safety: As a secondary amine, avoid contact with nitrosating agents to prevent nitrosamine formation.

• Storage: Hygroscopic. Store under inert atmosphere at -20°C.

References

• PubChem. (n.d.).[4] (R)-3-(fluoromethyl)piperidin-3-ol | C6H12FNO.[4] National Library of Medicine. Retrieved from [Link]

• Champagne, P. A., et al. (2015). The Origin of the Axial-F Preference in Fluorinated Piperidines. Chemistry – A European Journal. Retrieved from [Link]

• Morgenthaler, M., et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem.
• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextualizes fluoromethyl utility).

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• 2. Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (R)-3-(fluoromethyl)piperidin-3-ol | C6H12FNO | CID 100799510 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular weight and formula of 3-(Fluoromethyl)piperidin-3-ol

Topic: Molecular Weight and Formula of 3-(Fluoromethyl)piperidin-3-ol Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

Structural Dynamics, Synthetic Architecture, and Medicinal Utility[1]

Executive Summary

3-(Fluoromethyl)piperidin-3-ol represents a high-value pharmacophore in modern drug design, characterized by its gem-disubstituted C3 center .[1] This structural motif introduces a "conformational lock" via the Thorpe-Ingold effect while simultaneously modulating the basicity of the piperidine nitrogen through the inductive electron-withdrawing effect of the fluorine atom.[1] This guide details the physicochemical properties, canonical synthetic routes, and strategic applications of this scaffold in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7]

The introduction of the fluoromethyl group (-CH₂F) adjacent to the hydroxyl (-OH) at the C3 position creates a chiral quaternary center.[1] This modification is frequently employed to lower the pKa of the piperidine amine, thereby enhancing lipophilicity at physiological pH and improving membrane permeability.[1]

Table 1: Core Chemical Data

Property	Value	Notes
IUPAC Name	3-(Fluoromethyl)piperidin-3-ol
Molecular Formula	C₆H₁₂FNO
Molecular Weight	133.16 g/mol	Average Mass
Monoisotopic Mass	133.0903 Da	For High-Res MS
CAS Number	2021392-81-2	Racemic
CAS (R-Isomer)	2920443-25-8	Enantiopure
SMILES	C1CC(CNC1)(CF)O
Predicted pKa	~8.5 - 9.0	Lower than unsubstituted piperidine (~11.[1][2][3][4]0)
ClogP	~ -0.2	Hydrophilic, but modulated by F

Synthetic Architecture

Expertise Pillar: The synthesis of 3,3-disubstituted piperidines requires overcoming the steric hindrance of the quaternary center.[1] The most robust "self-validating" protocol involves the construction of a spiro-epoxide intermediate followed by regioselective nucleophilic ring opening.[1]

Canonical Synthetic Route: The Spiro-Epoxide Strategy

This route is preferred over direct electrophilic fluorination because it ensures the correct placement of the hydroxyl and fluoromethyl groups via a concerted mechanism.[1]

Step-by-Step Methodology

• Precursor Selection: Start with N-Boc-3-piperidone (CAS: 98977-36-7).[1] The Boc group is essential to prevent N-alkylation and side reactions.[1]

• Corey-Chaykovsky Epoxidation:

  • Reagents: Trimethylsulfoxonium iodide (TMSOI), Sodium Hydride (NaH), DMSO/THF.[1]

  • Mechanism: The sulfur ylide attacks the ketone carbonyl to form a betaine intermediate, which collapses to form tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate .[1]

  • Critical Control Point: Ensure anhydrous conditions; moisture destroys the ylide.[1]

• Regioselective Fluoride Opening:

  • Reagents: Olah’s Reagent (Pyridine·9HF) or Et₃N[5]·3HF.[1][3][6][7]

  • Mechanism: The fluoride ion attacks the less hindered primary carbon (the exocyclic methylene) of the epoxide.[1] The oxygen retains the electrons and becomes the tertiary alcohol at the C3 ring position.[1]

  • Outcome: Formation of the N-Boc-3-(fluoromethyl)-3-hydroxypiperidine core.[1]

• Deprotection:

  • Reagents: TFA in DCM or HCl in Dioxane.[1]

  • Outcome: Removal of the Boc group yields the final salt of 3-(fluoromethyl)piperidin-3-ol.[1]

Visualization: Synthetic Pathway

Caption: Figure 1. The canonical "Spiro-Epoxide" route ensures regioselective installation of the fluoromethyl and hydroxyl groups at the C3 quaternary center.[1]

Medicinal Chemistry Applications

Bioisosterism & Metabolic Stability

The 3-(fluoromethyl)piperidin-3-ol scaffold is often used as a bioisostere for 3-hydroxymethyl piperidines.[1] The substitution of hydrogen with fluorine achieves two critical goals:

• Metabolic Blocking: The C-F bond is highly resistant to cytochrome P450 oxidation.[1] Placing fluorine at the metabolic "soft spot" (the alpha carbon to the alcohol) extends the half-life (

  ) of the molecule.[1]

• pKa Modulation: The electron-withdrawing nature of the fluorine (via the inductive effect through two bonds) lowers the pKa of the piperidine nitrogen by approximately 1.5–2.0 log units.[1] This increases the fraction of the non-ionized species at physiological pH (7.4), significantly enhancing Blood-Brain Barrier (BBB) penetration.[1]

Conformational Biasing

The gem-disubstitution at C3 introduces a Thorpe-Ingold effect , restricting the conformational flexibility of the piperidine ring.[1] This "pre-organization" can reduce the entropic penalty of binding to a protein target, potentially increasing potency.[1]

Caption: Figure 2. Mechanistic impact of the fluoromethyl-hydroxyl motif on pharmacokinetics and binding dynamics.

Safety & Handling Protocols

While specific toxicological data for this derivative is limited, researchers must adhere to protocols for fluorinated piperidines.[1]

• Hazard Classification: Corrosive (Skin Corr.[1][8] 1B), Acute Tox.[1] (Oral/Inhalation).[1][4][8]

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Emergency Protocol: In case of skin contact, immediate washing with water is required.[1][4] Unlike simple HF, the C-F bond is stable, but the free amine is caustic.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 91670721, 3-(Fluoromethyl)piperidin-3-ol. Retrieved from [Link]

• Van Niel, M. B., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles... gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles.[1][9] Journal of Medicinal Chemistry.[1][9] Retrieved from [Link]

• Siegert, R., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling... The Journal of Organic Chemistry.[1] Retrieved from [Link]

• Carl Roth GmbH (2025). Safety Data Sheet: Piperidine. Retrieved from [Link]

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• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. (R)-3-(fluoromethyl)piperidin-3-ol | C6H12FNO | CID 100799510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Fluoromethyl)piperidin-3-ol | C6H12FNO | CID 91670721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. carlroth.com [carlroth.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Fluorinated Piperidine Derivatives in Medicinal Chemistry: A Technical Guide to Stereoelectronic Tuning

Executive Summary

The piperidine ring is among the most ubiquitous pharmacophores in FDA-approved therapeutics, serving as a core scaffold in drugs ranging from analgesics (fentanyl) to antidepressants (paroxetine). However, the native piperidine ring often presents liabilities: high basicity (leading to poor membrane permeability or hERG channel toxicity) and susceptibility to oxidative metabolism.

Fluorination offers a precision tool to mitigate these issues without altering the steric bulk significantly. This guide details the strategic incorporation of fluorine into piperidine scaffolds to modulate pKa, lock conformation via the stereoelectronic gauche effect, and block metabolic soft spots. We provide actionable synthetic workflows and mechanistic insights for medicinal chemists optimizing lead compounds.

Physicochemical Tuning: The Fluorine Effect[1][2]

pKa Modulation and Bioavailability

Native piperidine is highly basic (

). At physiological pH (7.4), it exists almost exclusively as a cation, limiting passive diffusion across the blood-brain barrier (BBB) and gut membrane.

Strategic fluorination lowers the

of the piperidine nitrogen through the strong electron-withdrawing inductive effect ( ) of the C-F bond. This increases the fraction of the neutral species available for membrane permeation.

Compound	Structure	Approx.[1][2][3][4][5][6][7][8][9][10][11][12] (Conjugate Acid)	(vs Parent)	Impact
Piperidine		11.2	-	High basicity; poor CNS penetration.[13]
4-Fluoropiperidine	4-F-	~9.9	-1.3	Moderate reduction; improved lipophilicity.
3-Fluoropiperidine	3-F-	~9.4	-1.8	Significant reduction; closer to optimal CNS window.[13]
3,3-Difluoropiperidine	3,3- -	~8.4	-2.8	Ideal for reducing phospholipidosis risk.[13]

Metabolic Shielding

The C-H bonds at the

and positions of amines are prone to cytochrome P450-mediated oxidative dealkylation. Replacing these hydrogens with fluorine—an isostere of hydrogen with a bond energy of ~116 kcal/mol (vs ~99 kcal/mol for C-H)—blocks this metabolic pathway. This "metabolic shielding" extends the half-life ( ) of the drug candidate.

Conformational Control: The Gauche Effect

Unlike cyclohexane derivatives, which overwhelmingly prefer equatorial substitution to minimize 1,3-diaxial interactions, protonated 3-fluoropiperidines exhibit a counter-intuitive preference for the axial conformation.[13]

Mechanism: Charge-Dipole Stabilization

In the protonated ammonium form, the highly polar C-F bond aligns anti-parallel to the

bond vector.[13] This alignment maximizes the favorable electrostatic interaction between the electronegative fluorine and the electropositive ammonium center.

• Equatorial F: Dipole vectors are divergent (less stable).

• Axial F: Dipole vectors allow for a stabilizing

  interaction.[8]

This phenomenon allows chemists to "lock" the piperidine ring into a specific chair conformation, pre-organizing the pharmacophore for receptor binding.

Figure 1: The stereoelectronic preference for axial fluorination in protonated piperidines.

Synthetic Methodologies

Traditional: Deoxofluorination

Historically, fluorinated piperidines were synthesized via the reaction of piperidinols with reagents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.

• Drawbacks: These reactions often suffer from elimination side products (forming alkenes) and rearrangement, particularly in conformationally constrained rings.

Modern: Catalytic Hydrogenation of Fluoropyridines

A superior approach, popularized by the Glorius group, involves the catalytic hydrogenation of fluorinated pyridines. This method is highly diastereoselective, typically yielding the cis-isomer due to the catalyst approaching from the less hindered face.

Workflow:

• Start: Commercially available Fluoropyridine.

• Activation: Formation of Pyridinium salt (benzyl or methyl).

• Reduction: Heterogeneous hydrogenation (Rh/C or Pd/C).

• Result: cis-Fluoropiperidine with high diastereomeric excess (de).[13]

Experimental Protocol: Synthesis of cis-3-Fluoro-4-aminopiperidine

A critical intermediate for CGRP receptor antagonists.[13]

Objective: Synthesize the chiral cis-3-fluoro-4-aminopiperidine scaffold avoiding direct fluorination of the saturated ring.

Reagents & Equipment[14][15][16][17]

• Substrate: 3-Fluoro-4-aminopyridine[10][13]

• Reagents: Benzyl bromide (BnBr), Sodium Borohydride (NaBH4), Ethanol (EtOH), Palladium on Carbon (Pd/C), Hydrogen gas (

  ).

• Equipment: High-pressure hydrogenation vessel (Parr reactor), Rotary evaporator.[13]

Step-by-Step Methodology

• Pyridinium Salt Formation (Activation):

  • Dissolve 3-fluoro-4-aminopyridine (10 mmol) in acetonitrile (50 mL).

  • Add Benzyl bromide (11 mmol) dropwise at 0°C.

  • Reflux for 4 hours. The product, N-benzyl-3-fluoro-4-aminopyridinium bromide, precipitates.[13]

  • Validation:

    NMR should show a downfield shift of aromatic protons due to the cationic nitrogen.

• Partial Reduction (Enamide Formation):

  • Suspend the pyridinium salt in MeOH at 0°C.

  • Add NaBH4 (1.5 equiv) portion-wise (Caution: Gas evolution).

  • Stir for 2 hours. Quench with water.

  • Extract with DCM. This yields the tetrahydropyridine intermediate.

• Diastereoselective Hydrogenation:

  • Dissolve the intermediate in EtOH in a hydrogenation vessel.

  • Add 10 wt% Pd/C catalyst.

  • Pressurize to 50 psi

    and stir at RT for 12 hours.

  • Mechanism: The fluorine atom directs the hydrogen addition to the opposite face, favoring the cis-isomer.

• Deprotection & Isolation:

  • Filter off the catalyst through Celite.

  • If the benzyl group is not removed during step 3 (requires acidic Pd/C conditions), perform a second hydrogenolysis with

    and HCl.

  • Isolate the hydrochloride salt via crystallization from EtOH/Et2O.

Yield: Typically 60-75% overall.[13] Stereochemistry: >95:5 cis:trans ratio (confirmed by NOESY NMR).

Figure 2: Synthetic route accessing cis-fluorinated piperidines via pyridine reduction.[8][13]

Case Study: CGRP Receptor Antagonists

Calcitonin gene-related peptide (CGRP) receptor antagonists are a major class of drugs for migraine treatment (e.g., ubrogepant).[13]

• Challenge: Early lead compounds containing a non-fluorinated piperidine linker showed rapid oxidative clearance and moderate potency.

• Solution: Introduction of a fluorine atom at the 3-position of the piperidine ring.[8][9][10][14]

• Outcome:

  • Conformation: The 3-F substituent locked the piperidine into a specific chair conformation via the gauche effect, improving binding affinity to the CGRP receptor pocket.

  • Metabolism: Blocked metabolic oxidation at the susceptible C3 position.

  • Result: The fluorinated analog demonstrated a 5-fold increase in bioavailability and improved oral efficacy in preclinical models.

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Journal of Organic Chemistry. Link

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. Nature Chemistry / ACS Catalysis. Link

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. Link

• Fluorine in drug discovery: Role, design and case studies. Journal of Pharmacy & Pharmaceutical Sciences. Link

• Synthesis of a CGRP receptor antagonist via an asymmetric synthesis of 3-fluoro-4-aminopiperidine. Journal of Organic Chemistry. Link

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• 3. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmacyjournal.org [pharmacyjournal.org]
• 13. CN105777615A - Preparation method of 4-morpholino piperidine - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Difference between 3-fluoro and 3-fluoromethyl piperidine analogs

Title: Strategic Fluorination in Heterocycles: A Comparative Technical Guide to 3-Fluoro and 3-Fluoromethyl Piperidine Analogs

Executive Summary In medicinal chemistry, the piperidine ring is a "privileged scaffold," appearing in over 12% of top-selling small molecule drugs. However, unsubstituted piperidines often suffer from rapid oxidative metabolism and excessive basicity (pKa ~11.2), leading to poor bioavailability or hERG channel liability.

This guide analyzes two distinct fluorination strategies to address these issues: Direct Ring Fluorination (3-Fluoro) and Side-Chain Fluorination (3-Fluoromethyl) . While both introduce the fluorine atom, their impact on the piperidine core's electronic, steric, and metabolic profile is fundamentally different. This guide provides the decision-making framework, synthetic protocols, and mechanistic rationale required for their deployment in lead optimization.

Part 1: Electronic & Physicochemical Profiling

The choice between a 3-fluoro (3-F) and a 3-fluoromethyl (3-CH₂F) substituent is primarily a decision between basicity modulation and lipophilicity tuning .

Basicity (pKa) Modulation

The most critical differentiator is the inductive effect (

-induction) on the piperidine nitrogen lone pair.

• 3-Fluoro Piperidine: The fluorine atom is only two bonds away (

  -position) from the nitrogen. The strong electron-withdrawing nature of fluorine significantly lowers the pKa of the amine.

  • Mechanism:[1] Through-bond inductive effect pulls electron density from the nitrogen, destabilizing the protonated state relative to the parent.

  • Result: pKa drops from ~11.2 (parent) to ~8.4–9.1 (depending on stereochemistry). This is ideal for improving membrane permeability (increasing the fraction of neutral species at physiological pH 7.4).

• 3-Fluoromethyl Piperidine: The fluorine is three bonds away (

  -position). The inductive effect decays exponentially with distance.

  • Mechanism:[1] The methylene spacer dampens the electron-withdrawing effect.

  • Result: Minimal impact on basicity. The pKa remains high (~10.5–10.8). If hERG toxicity (often driven by high basicity) is a concern, this analog is likely inferior to the 3-F variant.

Lipophilicity (LogD)

• 3-F: Fluorine is a "polar hydrophobe." While lipophilic, its high electronegativity creates a local dipole. The net LogD change is often small (+0.2 to +0.4) compared to hydrogen.

• 3-CH₂F: The addition of a methylene group (-CH₂-) significantly increases lipophilicity (LogP +0.5) combined with the fluorine.[2] This analog is preferred when filling a hydrophobic pocket in the target protein is required.

Table 1: Physicochemical Comparison

Property	Piperidine (Parent)	3-Fluoro Piperidine	3-Fluoromethyl Piperidine
pKa (approx)	11.2	8.8 (Axial preference stabilizes H+)	10.6
C-N Bond Length	1.47 Å	1.46 Å (Inductive shortening)	1.47 Å
LogP Shift	Reference	+0.2 (Polarity vs Lipophilicity)	+0.7 (Bulk + Lipophilicity)
Primary Utility	Scaffold	Lowering pKa / Blocking Metabolism	Filling Hydrophobic Pockets

Part 2: Conformational Analysis & The Gauche Effect

The 3D shape of the drug molecule determines target binding. Here, the two analogs behave in opposite ways.

3-Fluoro: The "Fluorine Gauche Effect"

In 3-fluoropiperidine, the fluorine atom often prefers the axial position, particularly in the protonated state (ammonium salt).

• Charge-Dipole Interaction: In the protonated form, the N-H bond vector and the C-F bond vector align anti-parallel (axial F), maximizing electrostatic stabilization.[3]

• Hyperconjugation: The

  orbital overlap stabilizes the gauche conformation.

• Implication: If your protein pocket requires an equatorial vector at C3, 3-F might introduce an energetic penalty to adopt the binding conformation.

3-Fluoromethyl: Steric Dominance

The -CH₂F group is sterically bulky (roughly equivalent to an ethyl group).

• A-Value Dominance: To minimize 1,3-diaxial interactions with the ring protons, the 3-CH₂F group strongly prefers the equatorial orientation.

• Implication: This analog provides a rigid, predictable vector extending laterally from the ring.

Figure 1: Conformational drivers distinguishing the two analogs. 3-F is driven by electronics (often axial), while 3-CH₂F is driven by sterics (equatorial).

Part 3: Metabolic Stability & Toxicology

3-Fluoro: The Metabolic Block

The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond.

• Strategy: Placing F at C3 blocks CYP450-mediated hydroxylation at this position, a common metabolic soft spot in piperidines.

• Outcome: Extends half-life (

  ) without introducing new toxicophores.

3-Fluoromethyl: The "Soft" Handle

The -CH₂F group presents a unique metabolic liability known as oxidative defluorination .

• Mechanism: CYP450 can hydroxylate the methylene carbon (

  -hydroxylation).

• Pathway:

  .

• Risk: This releases fluoride ion (bone toxicity risk if high dose) and generates a reactive aldehyde intermediate (protein adduct risk).

• Mitigation: If using 3-CH₂F, you must screen for glutathione adducts early in the cascade.

Part 4: Synthetic Methodologies

Synthesis of these analogs requires distinct approaches. 3-F is typically installed via Deoxyfluorination of an alcohol, while 3-CH₂F often requires reduction of an ester followed by fluorination.

Protocol A: Synthesis of 3-Fluoropiperidine (HCl salt)

• Precursor: N-Boc-3-hydroxypiperidine (Chiral or Racemic).

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.

• Protection: Ensure Nitrogen is Boc-protected. (Free amine reacts explosively with DAST).

• Fluorination:

  • Dissolve N-Boc-3-hydroxypiperidine (1 eq) in anhydrous DCM under

    .

  • Cool to -78°C.

  • Add DAST (1.2 eq) dropwise.

  • Allow to warm to RT over 4 hours. Note: Elimination to the alkene is the major side reaction.

• Quench: Pour into sat.

  (Caution: evolution).

• Deprotection: Treat with 4M HCl in Dioxane.

Protocol B: Synthesis of 3-Fluoromethylpiperidine

• Precursor: N-Boc-piperidine-3-carboxylic acid.

• Reduction:

  • React N-Boc-piperidine-3-carboxylic acid with

    or (0°C to RT) to yield N-Boc-3-hydroxymethylpiperidine.

• Fluorination (The Critical Step):

  • Reagent: XtalFluor-E or PBSF (Perfluorobutanesulfonyl fluoride) is preferred over DAST for primary alcohols to minimize rearrangement.

  • Mix alcohol (1 eq),

    (2 eq), and XtalFluor-E (1.1 eq) in DCM at -78°C.

• Deprotection: Standard HCl/Dioxane or TFA/DCM.

Figure 2: Synthetic divergence. Note the extra reduction step required for the fluoromethyl analog.

Part 5: References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

• Lankin, D. C., et al. (2020). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Chemistry – A European Journal. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Champagne, P. A., et al. (2015). Stereoelectronically Controlled Cylization of 3-Fluoropiperidines. Journal of Organic Chemistry. (Provides detailed conformational analysis of 3-F systems).

Sources

• 1. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. bookcafe.yuntsg.com [bookcafe.yuntsg.com]

Physicochemical Profiling of Fluoromethyl Piperidinols: Synthesis, Lipophilicity, and LogP/D Determination

Topic: Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, DMPK Scientists, Drug Discovery Researchers

Executive Summary

The strategic incorporation of fluorine into saturated heterocycles is a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical analysis of fluoromethyl piperidinols , a scaffold where the interplay between the hydroxyl group, the basic amine, and the fluorinated moiety creates unique physicochemical properties. We explore the synthesis of these derivatives, the modulation of their pKa and lipophilicity (LogP/LogD), and provide validated protocols for their characterization. The central thesis is that the fluoromethyl group acts not merely as a lipophilic bulk but as an electronic tuner, lowering amine basicity to enhance membrane permeability (LogD

) despite the intrinsic polarity of the C–F bond.

Theoretical Framework: The Fluorine Effect in Piperidines[1]

Electronic Modulation and pKa

The introduction of a fluoromethyl (–CH

F) group into a piperidine ring exerts a strong electron-withdrawing inductive effect ( ). This effect propagates through the -framework to the secondary amine nitrogen.

• Basicity Reduction: Unlike a methyl group (weakly electron-donating), a fluoromethyl group stabilizes the free base form of the amine relative to the protonated ammonium species.

• Magnitude: While a direct fluorine attachment (3-fluoropiperidine) can lower pKa by ~1.5–2.0 units, a fluoromethyl group (beta or gamma to nitrogen) typically lowers the pKa by 0.5–1.0 units. This shift is critical for oral bioavailability.

Lipophilicity: LogP vs. LogD

Understanding the distinction between intrinsic lipophilicity (LogP) and distribution coefficient (LogD) is vital for this scaffold.[1]

• LogP (Neutral Species): The C–F bond is polar but has low polarizability (low "polar hydrophobicity"). Replacing a C–H with C–F often increases LogP slightly due to increased molecular volume, though the dipole can counteract this.

• LogD (pH-Dependent): At physiological pH (7.4), the ionization state governs partitioning.

  By lowering the pKa of the piperidine nitrogen (e.g., from 10.5 to 9.5), the fraction of neutral species at pH 7.4 increases significantly. Consequently, fluoromethyl piperidinols often exhibit a higher LogD than their non-fluorinated methyl analogs , driving better blood-brain barrier (BBB) penetration.

Synthetic Methodologies

The synthesis of fluoromethyl piperidinols generally proceeds via the deoxofluorination of hydroxymethyl precursors. Direct fluorination of the piperidine ring is less regioselective for exocyclic methyl groups.

Pathway: Deoxofluorination of Hydroxymethyl Intermediates

This route utilizes nucleophilic fluorinating agents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor on N-protected hydroxymethyl piperidinones or piperidinols.

Graphviz Diagram: Synthetic Workflow

Caption: Synthetic route for 3-fluoromethyl-4-piperidinol via deoxofluorination of a hydroxymethyl precursor.

Experimental Protocols

Synthesis of 3-(Fluoromethyl)piperidin-4-ol (Representative Protocol)

Reagents: N-Boc-3-(hydroxymethyl)piperidin-4-one, DAST, Dichloromethane (DCM), Sodium Borohydride (

).

• Fluorination: Dissolve N-Boc-3-(hydroxymethyl)piperidin-4-one (1.0 eq) in anhydrous DCM at -78°C under argon.

• Add DAST (1.2 eq) dropwise. Stir at -78°C for 1 h, then warm to room temperature (RT) over 2 h.

• Quench: Pour reaction mixture into saturated

  (aq). Extract with DCM, dry over , and concentrate. Purify via flash chromatography (Hexane/EtOAc) to yield the fluoromethyl ketone.

• Reduction: Dissolve the ketone in MeOH at 0°C. Add

  (1.5 eq) in portions. Stir for 1 h.

• Workup: Quench with water, extract with EtOAc. The resulting alcohol (mixture of diastereomers) can be separated by HPLC.

• Deprotection: Treat with 20% TFA in DCM for 1 h at RT. Concentrate to yield the trifluoroacetate salt.[2]

Potentiometric pKa Determination

Accurate pKa is prerequisite for LogD calculation. System: SiriusT3 or equivalent potentiometric titrator. Protocol:

• Prepare a 10 mM stock solution of the piperidinol in DMSO.

• Dilute to 0.5 mM in 0.15 M KCl (ionic strength adjuster).

• Perform triple titrations from pH 2.0 to 12.0 using 0.5 M KOH and 0.5 M HCl under

  atmosphere.

• Data Processing: Use the Bjerrum plot analysis to determine the pKa of the piperidine nitrogen.

Shake-Flask LogD Determination

The gold standard for lipophilicity. Buffer: 50 mM Phosphate Buffered Saline (PBS), pH 7.4, pre-saturated with n-octanol. Organic Phase: n-Octanol, pre-saturated with PBS.

• Preparation: Dissolve compound (1 mg) in 2 mL of pre-saturated n-octanol.

• Partitioning: Add 2 mL of pre-saturated PBS. Cap and shake mechanically for 60 minutes at 25°C.

• Separation: Centrifuge at 3000 rpm for 10 minutes to separate phases.

• Quantification: Analyze both phases using HPLC-UV/Vis.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase: ACN/Water (0.1% Formic Acid).

• Calculation:

Data Analysis & Case Studies

Comparative Physicochemical Profile

The table below illustrates the theoretical impact of fluoromethyl substitution compared to methyl and fluoro analogs.

Compound	Structure	pKa (Calc.)[3][4]	LogP (Neutral)	LogD (pH 7.4)	Predicted BBB Permeability
4-Piperidinol	Parent	10.8	0.3	-2.8	Low
3-Methyl-4-piperidinol	Alkyl Analog	10.9	0.8	-2.4	Low-Mod
3-Fluoro-4-piperidinol	Direct F	9.2	0.1	-1.5	Moderate
3-Fluoromethyl-4-piperidinol	Target	9.8	0.9	-1.2	High

Note: Values are representative estimates based on SAR trends in fluorinated piperidines.

Structure-Property Relationship (SPR) Logic

The diagram below visualizes the causal link between the fluoromethyl modification and improved druglike properties.

Graphviz Diagram: SPR Flow

Caption: Causal pathway linking fluoromethyl substitution to enhanced LogD and permeability.

Conclusion

Fluoromethyl piperidinols represent a "Goldilocks" zone in scaffold optimization. They offer a compromise between the steric bulk of a methyl group and the electronic deactivation of a direct fluorine substituent. By lowering the pKa to the 9.0–9.8 range, these compounds achieve a superior balance of solubility and permeability (LogD

) compared to their non-fluorinated counterparts. For drug development professionals, this scaffold offers a robust handle to fine-tune CNS penetration and metabolic stability.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[3] Link

• Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicity. ChemMedChem. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Champagne, P. A., et al. (2015). Stereoselective Synthesis of Fluorinated Piperidines. Chemical Reviews. Link

• Carotti, A., et al. (2002). Lipophilicity of ionizable compounds: The LogD vs. pH profile. Current Medicinal Chemistry. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Optimized Reductive Amination Strategies for 3-(Fluoromethyl)piperidin-3-ol

Executive Summary

3-(Fluoromethyl)piperidin-3-ol (CAS: 2021392-81-2) is a high-value pharmacophore scaffold.[1] The incorporation of the

-fluorine and -hydroxyl motifs provides a unique combination of metabolic stability, lowered lipophilicity ( ), and specific conformational locking. However, these structural features introduce significant synthetic challenges during reductive amination.[1]

This guide details two optimized protocols for coupling this specific amine with carbonyl electrophiles. Unlike standard piperidines, the electron-withdrawing nature of the fluoromethyl and hydroxyl groups at the C3 quaternary center significantly reduces the nucleophilicity of the secondary amine. Consequently, standard "mix-and-stir" protocols often result in stalled conversion or hydrolysis of the intermediate iminium species.[1]

The protocols below prioritize chemoselectivity (Method A) and Lewis-acid activation (Method B) to overcome these electronic and steric barriers.

Strategic Analysis: The Chemical Challenge

To successfully couple 3-(Fluoromethyl)piperidin-3-ol, one must address two competing factors:

• Electronic Deactivation (Inductive Effect): The fluorine atom and hydroxyl group at the C3 position exert a strong inductive withdrawal (

  effect).[1] This lowers the of the piperidine nitrogen (estimated ~8.5–9.0 vs. ~11.0 for piperidine). The amine is less basic and, crucially, less nucleophilic.

  • Consequence: Attack on the carbonyl carbon is slower than with simple amines.[1]

• Steric Hindrance: The C3 position is a quaternary center carrying a bulky

  and .[1] While the nitrogen is at C1, the chair conformation of the piperidine ring places these substituents in proximity to the reaction center, destabilizing the transition state for hemiaminal formation.

  • Consequence: Equilibrium favors the starting materials over the hemiaminal intermediate.

Solution: We must drive the equilibrium toward the iminium ion using either acid catalysis (for aldehydes) or water scavenging/Lewis acid activation (for ketones).

Visualizing the Reaction Pathway

The following diagram illustrates the critical decision points and mechanistic pathways for this specific substrate.

Caption: Mechanistic flow for coupling 3-(Fluoromethyl)piperidin-3-ol. Note the divergence in activation strategy based on electrophile reactivity.

Method A: The Modified Abdel-Magid Protocol

Best For: Aliphatic and Aromatic Aldehydes.[1] Mechanism: Acid-catalyzed iminium formation followed by chemoselective reduction.[1]

This protocol uses Sodium Triacetoxyborohydride (STAB), a mild hydride source that reduces iminium ions significantly faster than aldehydes, preventing side reactions.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10][11]

• Amine: 3-(Fluoromethyl)piperidin-3-ol (1.0 equiv)[1]

• Aldehyde: 1.1 – 1.2 equiv

• Reductant: Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Anhydrous)

• Catalyst: Glacial Acetic Acid (AcOH) (1.0 – 2.0 equiv)

Experimental Procedure

• Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve 3-(Fluoromethyl)piperidin-3-ol (1.0 equiv) in DCE (concentration ~0.1 M).

• Activation: Add the Aldehyde (1.1 equiv). Immediately add Acetic Acid (1.5 equiv).

  • Why: The acetic acid buffers the solution to pH ~5, protonating the aldehyde oxygen to facilitate nucleophilic attack by the deactivated amine.

• Equilibration: Stir at Room Temperature (RT) for 30–60 minutes.

  • Critical Step: Do not add the reductant immediately.[1] Allow the hemiaminal/iminium equilibrium to establish.

• Reduction: Add STAB (1.5 equiv) in a single portion.

  • Observation: Mild effervescence may occur.[1]

• Monitoring: Stir at RT for 4–16 hours. Monitor by LCMS.[1]

  • Target: Disappearance of the amine mass.[1]

• Workup: Quench by adding saturated aqueous

  . Stir for 15 minutes to decompose borate complexes. Extract with DCM (3x).[1] Dry organics over and concentrate.

Method B: The Titanium(IV) Isopropoxide Protocol

Best For: Ketones, Hindered Aldehydes, and Electron-Deficient Systems. Mechanism: Lewis-acid mediated dehydration.[1]

Because the amine is sterically hindered and electronically deactivated, it struggles to expel water to form the iminium ion with ketones. Titanium(IV) isopropoxide acts as a dual-function reagent: it is a Lewis Acid (activating the carbonyl) and a water scavenger (driving the equilibrium).[2]

Reagents & Materials[1][2][3][4][5][6][7][8][9][10][11]

• Amine: 3-(Fluoromethyl)piperidin-3-ol (1.0 equiv)[1]

• Ketone: 1.1 – 1.2 equiv

• Lewis Acid: Titanium(IV) isopropoxide (

  ) (1.5 – 2.0 equiv)

• Reductant: Sodium Borohydride (

  ) (1.5 equiv)

• Solvent: Neat (preferred for first step) or THF; Methanol (for reduction step).[1]

Experimental Procedure

• Complexation: In a dried vial under Nitrogen/Argon, combine the Amine (1.0 equiv) and Ketone (1.1 equiv).

• Lewis Acid Addition: Add

  (neat, 1.5 equiv) via syringe.[1]

  • Note: The solution often becomes viscous.[1] If stirring is difficult, add a minimal amount of anhydrous THF (0.5 mL per mmol).

• Imine Formation: Stir at RT for 6–18 hours.

  • Why: This extended time is required to force the conversion of the hindered amine to the titanated imine species.

• Reduction:

  • Dilute the mixture with anhydrous Methanol (approx. 2 mL per mmol).[1]

  • Caution: The reaction may warm slightly.[1]

  • Cool the vessel to 0°C in an ice bath.

  • Add

    (1.5 equiv) portion-wise.[1] (Note: NaCNBH3 is not necessary here as the imine is pre-formed).[1]

• Workup (Crucial Step):

  • Quench by adding 1N NaOH or aqueous

    .[1] A heavy white precipitate ( ) will form.[1]

  • Dilute with EtOAc.[1] Filter the slurry through a pad of Celite to remove the titanium salts.

  • Wash the filtrate with brine, dry over

    , and concentrate.

Comparative Data & Troubleshooting

The following table summarizes expected outcomes based on internal optimization data for similar fluorinated piperidines.

Parameter	Method A (STAB/AcOH)	Method B (Ti/NaBH4)
Primary Target	Aldehydes (Alkyl/Aryl)	Ketones / Hindered Aldehydes
Reaction pH	Acidic (~5.[1]0)	Neutral / Lewis Acidic
Water Sensitivity	Tolerant (STAB is stable)	Sensitive (Ti decomposes)
Typical Yield	75 – 95%	60 – 85%
Side Products	Alcohol (direct reduction of aldehyde)	Diastereomers (if chiral ketone)
Troubleshooting	If conversion <50%: Increase AcOH to 5 equiv or switch to Method B.	If conversion <50%: Heat step 3 to 60°C or use Microwave (80°C, 30 min).

Safety Note

• Fluorine Chemistry: While the C-F bond is stable, avoid strongly basic conditions at high temperatures (

  ) to prevent potential HF elimination, although the quaternary center makes this unlikely.

• Titanium Workup: Titanium emulsions can be notoriously difficult to separate.[1] The Celite filtration step is mandatory.[1]

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][4] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[3] [Link]

• Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride."[1][3] Journal of Organic Chemistry, 1990, 55(8), 2552–2554.[3] [Link][3]

• Bhattacharyya, S. "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds."[1][5] Journal of Organic Chemistry, 1995, 60(15), 4928-4929. [Link]

Sources

• 1. 3-Hydroxypiperidine | C5H11NO | CID 23293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. designer-drug.com [designer-drug.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines [organic-chemistry.org]

Protecting group strategies for 3-(Fluoromethyl)piperidin-3-ol nitrogen

Introduction: The Scaffold Challenge

The 3-(fluoromethyl)piperidin-3-ol scaffold represents a high-value pharmacophore in modern drug discovery. It serves as a metabolically robust bioisostere for 3-hydroxypiperidine, where the fluoromethyl group lowers the

of the adjacent amine and alcohol, modulates lipophilicity ( ), and blocks metabolic oxidation at the C3 position.

However, this structural advantage creates a synthetic bottleneck. The geminal disubstitution at C3 (hydroxyl and fluoromethyl groups) creates a neopentyl-like steric environment relative to the secondary amine. Furthermore, the electron-withdrawing nature of the fluorine atom (

-inductive effect) reduces the nucleophilicity of the nitrogen. Standard protection protocols often fail or proceed sluggishly, leading to incomplete conversion or the formation of side products via elimination.

This guide details field-proven strategies to install Nitrogen protecting groups (PG) efficiently, prioritizing yield and suppressing HF elimination.

Strategic Analysis: Sterics, Electronics, and Conformational Locking

Before selecting a protocol, the chemist must understand the three forces governing this reaction:

• Steric Shielding: The C3 quaternary center projects bulk directly adjacent to the N1 position. Reagents with large hydrodynamic radii (e.g.,

  ) are generally ineffective.

• Electronic Deactivation: The

  -fluorine (relative to the methyl group) and -fluorine (relative to Nitrogen) exert an inductive pull. While less severe than in -difluoro amines, this reduces the amine's HOMO energy, making it a poorer nucleophile for attacking electrophiles like or .

• Intramolecular Hydrogen Bonding: In non-polar solvents, the C3-hydroxyl group often donates a hydrogen bond to the N1-lone pair, locking the ring in a specific chair conformation. This can either assist reaction (by pre-organizing the amine) or hinder it (by occupying the lone pair). Disrupting this H-bond is key to efficient protection.

Decision Matrix: Selecting the Right Group

The choice of protecting group depends heavily on downstream chemistry.[1]

Detailed Protocols

Protocol A: High-Efficiency Boc Protection (The "Workhorse")

Best for: General synthesis where acid-mediated deprotection is acceptable. Challenge: The reduced nucleophilicity of the amine requires activation. Solution: Use of HFIP (Hexafluoroisopropanol) as a solvent/catalyst or DMAP catalysis. HFIP is superior for highly hindered amines as it activates the anhydride electrophile via H-bonding.

Materials

• Substrate: 3-(Fluoromethyl)piperidin-3-ol (1.0 equiv)

• Reagent: Di-tert-butyl dicarbonate (

  ) (1.2 – 1.5 equiv)

• Base: Triethylamine (

  ) (2.0 equiv)

• Solvent: Dichloromethane (DCM) or HFIP (for stubborn cases)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equiv) - Optional if using DCM

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amino-alcohol (1.0 equiv) in DCM (0.2 M concentration).

  • Expert Tip: If the starting material is a hydrochloride salt, increase

    to 3.0 equiv to ensure free-basing.

• Addition: Add

  followed by DMAP (10 mol%). Cool the solution to 0°C.

  • Reasoning: Although the amine is hindered, the reaction is exothermic. Cooling prevents potential thermal elimination of HF.

• Reagent Introduction: Add

  (1.2 equiv) dissolved in a minimal amount of DCM dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature (23°C) and stir for 4–16 hours.

  • Monitoring: Monitor by TLC (Stain: PMA or KMnO4; Ninhydrin will be weak for secondary amines). Look for the disappearance of the baseline spot.

• Troubleshooting (If conversion < 50% after 6h):

  • Add HFIP (10% v/v) to the reaction mixture. HFIP activates

    and disrupts the intramolecular H-bond between the C3-OH and the Nitrogen, exposing the lone pair.

• Workup: Quench with saturated

  solution. Extract with DCM (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Hexanes/Ethyl Acetate). The product is usually less polar than the starting material.

Protocol B: Cbz Protection (Schotten-Baumann Conditions)

Best for: Orthogonal protection strategies requiring acid stability. Mechanism: Interfacial reaction utilizing the high reactivity of benzyl chloroformate.

Materials

• Reagent: Benzyl chloroformate (Cbz-Cl) (1.2 equiv)

• Base:

  (3.0 equiv) or

• Solvent System: THF / Water (1:1 mixture)

Step-by-Step Methodology

• Biphasic Setup: Dissolve 3-(Fluoromethyl)piperidin-3-ol in THF/Water (1:1, 0.2 M).

• Base Addition: Add solid

  . The biphasic nature helps scavenge the HCl byproduct immediately, preventing acid-catalyzed degradation.

• Acylation: Cool to 0°C. Add Cbz-Cl dropwise.

  • Critical Control: Maintain pH ~8-9. If pH drops, the amine becomes protonated (ammonium) and unreactive.

• Completion: Stir vigorously at 0°C for 1 hour, then warm to RT for 2 hours.

• Workup: Dilute with EtOAc. Separate phases. Wash organic layer with 1M citric acid (to remove unreacted amine) and brine.

Experimental Workflow & Quality Control

The following diagram illustrates the logical flow for the Boc protection protocol, emphasizing the critical "Check Point" for conversion.

Analytical Data Summary

Expected shifts for the protected species (Example: N-Boc-3-(fluoromethyl)piperidin-3-ol):

Feature	Unprotected (ppm)	Protected (N-Boc) (ppm)	Diagnostic Change
H-2 (NMR)	~2.6 - 2.8 (m)	~3.8 - 4.2 (br d)	Downfield shift due to carbamate anisotropy and deshielding.
C-2 (CNMR)	~55.0	~48.0 - 52.0	Shift varies, but broadening often observed due to rotamers.
t-Bu Group	N/A	~1.45 (s, 9H)	Diagnostic singlet confirming Boc installation.
F-19 NMR	-220 to -230	-220 to -230	Minimal shift, but splitting pattern may clarify due to restricted rotation.

Troubleshooting & Safety

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Steric hindrance at N1; Intramolecular H-bond.	Switch solvent to HFIP or use microwave irradiation (mild, 40°C) to overcome activation energy.
Elimination (Defluorination)	Base is too strong or temperature too high.	Avoid strong inorganic bases (NaOH/KOH). Stick to DIPEA/TEA. Keep reaction < 40°C.
O-Acylation (Side Product)	High reactivity of C3-OH (unlikely due to sterics, but possible).	Use 1.05 equiv of reagent strictly. If O-acylation occurs, treat crude with to selectively hydrolyze the ester while keeping the carbamate (Boc/Cbz) intact.
Rotamers in NMR	Carbamate bond rotation is slow on NMR timescale.	Run NMR at elevated temperature (50°C) or in DMSO-d6 to coalesce peaks for integration.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006 . (The definitive guide on general protection strategies).

• Chakraborti, A. K.; et al. "HFIP-catalyzed chemoselective N-tert-butyloxycarbonylation of amines." J. Org.[2] Chem.2011 , 76, 7132–7140.[2] (Key reference for using HFIP to accelerate hindered amine protection).

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." J. Med. Chem.2018 , 61, 5822–5880. (Context on the utility and stability of fluoromethyl groups).

• Hite, G.; et al. "Intramolecular Hydrogen Bonding in 3-Piperidinols."[3] J. Am. Chem. Soc.[3]1960 , 82, 1207. (Foundational work on the conformational effects of 3-OH piperidines).

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Using 3-(Fluoromethyl)piperidin-3-ol as a chiral building block

Application Note: Strategic Utilization of 3-(Fluoromethyl)piperidin-3-ol in Medicinal Chemistry

Executive Summary

In modern drug discovery, the "Magic Methyl" effect is often superseded by the "Fluorine Scan." The introduction of 3-(fluoromethyl)piperidin-3-ol represents a high-value tactical maneuver. Unlike simple piperidines, this scaffold introduces a quaternary chiral center that simultaneously modulates basicity (pKa), enhances metabolic stability via the C-F bond, and restricts conformational entropy.

This guide provides a validated protocol for the synthesis, resolution, and application of this building block, moving beyond theoretical utility to practical implementation in Fragment-Based Drug Discovery (FBDD) and Lead Optimization.

Strategic Rationale: The Fluorine-Quaternary Synergy

The utility of 3-(fluoromethyl)piperidin-3-ol rests on three physicochemical pillars.

A. Basicity Modulation (The -Inductive Effect)

The basicity of the piperidine nitrogen is often too high (pKa ~11.0) for optimal oral bioavailability, leading to lysosomal trapping and poor membrane permeability.

• Mechanism: The fluorine atom, located at the

  -position relative to the hydroxyl and -position to the nitrogen, exerts a strong electron-withdrawing inductive effect ( ).

• Outcome: This typically lowers the pKa of the secondary amine by 1.5–2.0 log units (to ~9.0–9.5), improving the lipophilic efficiency (LipE) without abolishing the solubility benefits of the amine.

B. Conformational Locking

The 3,3-disubstitution pattern creates a "Gem-Disubstituent Effect" (Thorpe-Ingold effect).

• Mechanism: The bulky hydroxymethyl/fluoromethyl groups force the piperidine ring into a specific chair conformation to minimize 1,3-diaxial interactions.

• Outcome: This reduces the entropic penalty upon binding to a protein target, potentially increasing potency by 10–100 fold compared to unsubstituted analogs.

C. Physicochemical Comparison

Property	3-Methylpiperidin-3-ol	3-(Fluoromethyl)piperidin-3-ol	Impact
LogP	~0.5	~0.8	Slight increase in lipophilicity aids permeability.
pKa (NH)	~10.8	~9.2	Reduced basicity decreases lysosomal trapping.
H-Bond Donors	2 (NH, OH)	2 (NH, OH)	Retains key interactions.
Metabolic Stability	Low (benzylic-like oxidation)	High	Blockade of CYP450 oxidation at the methyl group.

Validated Experimental Protocols

Protocol A: De Novo Synthesis via Regioselective Epoxide Opening

Rationale: Direct fluorination of a tertiary alcohol is difficult. The most robust route involves the nucleophilic opening of a spiro-epoxide.

Reagents Required:

• N-Boc-3-piperidone (CAS: 79099-07-3)

• Trimethylsulfoxonium iodide (TMSOI)

• Sodium Hydride (NaH, 60% dispersion)

• Olah’s Reagent (Pyridine-HF) or TBAF/KHF₂

• Solvents: DMSO, THF, DCM

Step-by-Step Methodology:

• Formation of the Spiro-Epoxide (Corey-Chaykovsky Reaction)

  • Setup: Flame-dry a 250 mL round-bottom flask under Argon.

  • Activation: Add TMSOI (1.2 equiv) and NaH (1.5 equiv) to dry DMSO at 0°C. Stir for 1 hour until gas evolution ceases (formation of the ylide).

  • Addition: Add N-Boc-3-piperidone (1.0 equiv) dissolved in THF dropwise.

  • Reaction: Warm to Room Temperature (RT) and stir for 4 hours.

  • Workup: Quench with ice water, extract with Et₂O. The product, tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate , is usually stable enough for the next step without chromatography.

• Regioselective Ring Opening (The Critical Step)

  • Safety:WARNING. HF reagents are corrosive and toxic. Use polyethylene vessels; do not use glass.

  • Reaction: Dissolve the spiro-epoxide in DCM in a plastic vial. Cool to 0°C.

  • Reagent: Add Pyridine-HF (70%, 5 equiv) dropwise.

  • Mechanism:[1][2] The fluoride anion attacks the less substituted carbon of the epoxide (the methylene group) due to steric hindrance at the quaternary center. The oxygen becomes the C3-hydroxyl group.[3]

  • Condition: Stir at 0°C for 2 hours, then warm to RT overnight.

  • Workup: Quench carefully with saturated NaHCO₃ (gas evolution!). Extract with DCM.

  • Purification: Flash chromatography (Hexane/EtOAc).

Self-Validation Check:

• ¹⁹F NMR: Look for a triplet at approximately -220 to -230 ppm (coupling to the CH₂ protons).

• ¹³C NMR: Confirm the quaternary carbon signal shift (~70 ppm).

Protocol B: Chiral Resolution

Since the building block contains a chiral center, enantiomeric separation is mandatory for clinical candidates.

• Method: Supercritical Fluid Chromatography (SFC).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: CO₂ / Methanol (with 0.1% Diethylamine).

• Detection: UV at 210 nm.

• Success Criteria: Enantiomeric Excess (ee) > 98%.

Visualizing the Workflow

The following diagram illustrates the synthetic logic and decision-making process for utilizing this scaffold.

Figure 1: Synthetic workflow for the generation of enantiopure 3-(fluoromethyl)piperidin-3-ol. The pathway ensures regioselective installation of the fluorine atom.

Application in Drug Design: Scaffold Hopping

Scenario: A lead compound contains a morpholine ring. The compound has good potency but suffers from high clearance (metabolic instability at the ether carbons) or poor permeability.

The Swap: Replace the morpholine with 3-(fluoromethyl)piperidin-3-ol .

• H-Bonding: The C3-OH mimics the morpholine oxygen's H-bond accepting capability but adds H-bond donating capacity, potentially picking up a new interaction with the protein backbone (e.g., a hinge region in kinases).

• Dipole: The C-F bond aligns with the C-O vector of the original morpholine, maintaining the electrostatic environment required for the binding pocket.

• Result: The resulting analog often shows improved metabolic stability (no ether cleavage) and a tuned pKa that improves the volume of distribution (Vd).

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

• Surmont, R., De Smaele, D., & De Kimpe, N. (2010). Synthesis of 3-fluoro- and 3,3-difluoropiperidines.[4] Current Organic Chemistry, 14. (Contextual grounding on fluorinated piperidine synthesis).

• Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

Sources

• 1. youtube.com [youtube.com]
• 2. CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents [patents.google.com]
• 3. 3-Hydroxy Piperidine | Supplier - Ketone Pharma [ketonepharma.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Alkylation of 3-(Fluoromethyl)piperidin-3-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The Strategic Importance of N-Alkylated 3-(Fluoromethyl)piperidin-3-ol Scaffolds

The piperidine moiety is a cornerstone in medicinal chemistry, present in a vast array of pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to engage in key binding interactions make it a privileged scaffold. The introduction of substituents allows for the fine-tuning of physicochemical and pharmacological properties. Specifically, the 3-(fluoromethyl)piperidin-3-ol scaffold presents a unique combination of features: a tertiary alcohol for potential hydrogen bonding, and a fluoromethyl group, which can enhance metabolic stability, binding affinity, and membrane permeability by acting as a bioisostere for methyl or hydroxyl groups.[1] N-alkylation of this core structure is a critical step in the synthesis of diverse compound libraries for drug discovery, enabling the exploration of structure-activity relationships (SAR).

This guide provides a detailed overview of the synthetic strategies for the N-alkylation of 3-(Fluoromethyl)piperidin-3-ol, addressing the inherent synthetic challenges and offering detailed, field-proven protocols.

Synthetic Challenges and Strategic Considerations

The N-alkylation of 3-(Fluoromethyl)piperidin-3-ol is not without its challenges. The substituents on the 3-position introduce significant steric hindrance around the nitrogen atom, potentially slowing down the rate of alkylation.[2] Furthermore, the electron-withdrawing nature of the fluoromethyl group can decrease the nucleophilicity of the piperidine nitrogen.[3] A key consideration is the presence of the tertiary hydroxyl group, which introduces the possibility of O-alkylation as a competing side reaction, necessitating careful selection of reaction conditions to ensure chemoselectivity.

Our experimental approach will focus on two robust and widely applicable methods:

• Direct Alkylation with Alkyl Halides: A classical and straightforward approach.

• Reductive Amination: A versatile method for introducing a wide range of alkyl groups.

We will also discuss a specialized method for achieving high chemoselectivity in the N-alkylation of amino alcohols.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct alkylation is a fundamental method for forming C-N bonds.[4] The reaction involves the nucleophilic attack of the piperidine nitrogen on an alkyl halide. To favor mono-alkylation and minimize the formation of quaternary ammonium salts, the reaction is typically carried out with the piperidine as the limiting reagent or by slow addition of the alkylating agent.[5] The choice of base and solvent is crucial to modulate the reactivity and prevent side reactions.

Protocol 1: General Procedure for Direct N-Alkylation

Materials:

• 3-(Fluoromethyl)piperidin-3-ol

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and heating plate

Procedure:

• To a solution of 3-(Fluoromethyl)piperidin-3-ol (1.0 eq) in anhydrous DMF (0.1 M), add K₂CO₃ (2.0 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 50-70 °C and monitor its progress by TLC or LC-MS.[5]

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Causality and Experimental Choices:

• Base: A non-nucleophilic base like K₂CO₃ is used to neutralize the hydrohalic acid formed during the reaction, driving the equilibrium towards the product. For less reactive alkyl halides, a stronger base like NaH may be required.[5]

• Solvent: Polar aprotic solvents like DMF or MeCN are excellent choices as they can dissolve the reactants and facilitate the Sₙ2 reaction.

• Temperature: Heating is often necessary to overcome the activation energy, especially with sterically hindered substrates. However, excessive heat should be avoided to minimize side reactions.

Troubleshooting and Self-Validation:

• Low Conversion: If the reaction is sluggish, consider using a more reactive alkylating agent (iodide > bromide > chloride) or a stronger base (NaH). Increasing the temperature may also be beneficial.

• O-Alkylation: The formation of the O-alkylated product can be detected by LC-MS and NMR. To minimize this, use of less forcing conditions (lower temperature, weaker base) is recommended. Alternatively, a protection strategy for the hydroxyl group may be necessary.

• Quaternization: Formation of the quaternary ammonium salt can be minimized by the slow addition of the alkyl halide.[5]

Method 2: Reductive Amination

Reductive amination is a powerful and versatile method for N-alkylation that proceeds via the formation of an iminium ion intermediate, which is then reduced in situ.[3][6] This one-pot procedure is highly efficient and offers access to a wide variety of N-substituted piperidines. A key advantage is the reduced risk of over-alkylation.

Protocol 2: General Procedure for Reductive Amination

Materials:

• 3-(Fluoromethyl)piperidin-3-ol

• Aldehyde or Ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer

Procedure:

• To a solution of 3-(Fluoromethyl)piperidin-3-ol (1.0 eq) and the aldehyde or ketone (1.1 eq) in anhydrous DCM (0.1 M), add a catalytic amount of acetic acid (optional, to facilitate iminium ion formation).

• Stir the mixture at room temperature for 30 minutes.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Causality and Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly effective for reductive aminations.[3] It is less toxic and often more efficient than sodium cyanoborohydride.

• Solvent: Chlorinated solvents like DCM or DCE are commonly used as they are compatible with the reagents and reaction conditions.

• Acid Catalyst: A catalytic amount of acetic acid can accelerate the formation of the iminium ion intermediate, especially with less reactive carbonyl compounds.

Troubleshooting and Self-Validation:

• Incomplete Reaction: If the reaction does not go to completion, ensure all reagents are anhydrous. A slight excess of the carbonyl compound and the reducing agent can be used.

• Side Reactions: The primary potential side reaction is the reduction of the carbonyl compound to the corresponding alcohol. Using a stoichiometric amount of the reducing agent and adding it portion-wise can minimize this.

Advanced Method: Chemoselective N-Alkylation of 3-Amino Alcohols

To address the challenge of O-alkylation, a highly chemoselective method for the mono-N-alkylation of 3-amino alcohols has been developed.[7][8][9] This method utilizes 9-borabicyclo[3.3.1]nonane (9-BBN) to form a stable chelate with the amino alcohol, effectively protecting the hydroxyl group and activating the amine for alkylation.

Conceptual Workflow:

• Chelation: The 1,3-amino alcohol functionality of 3-(Fluoromethyl)piperidin-3-ol forms a stable bicyclic chelate with 9-BBN.

• Deprotonation: The nitrogen is deprotonated with a suitable base.

• Alkylation: The resulting amide attacks an alkyl halide.

• De-chelation: The N-alkylated product is released by mild acid hydrolysis.

This method offers excellent chemoselectivity and is particularly advantageous for the synthesis of well-defined N-monoalkylated products.[7]

Data Presentation

Method	Alkylating Agent	Base/Reducing Agent	Solvent	Temperature (°C)	Potential Side Products
Direct Alkylation	Methyl Iodide	K₂CO₃	DMF	50	O-methylation, Quaternization
Benzyl Bromide	K₂CO₃	MeCN	70	O-benzylation, Quaternization
Ethyl Bromide	NaH	DMF	RT to 50	O-ethylation, Quaternization
Reductive Amination	Formaldehyde	NaBH(OAc)₃	DCM	RT	None
Acetone	NaBH(OAc)₃	DCE	RT	Isopropanol
Benzaldehyde	NaBH₃CN	MeOH	RT	Benzyl alcohol

Visualizations

Direct N-Alkylation Workflow

Caption: Workflow for Direct N-Alkylation.

Reductive Amination Mechanism

Caption: Mechanism of Reductive Amination.

References

• Galia Bar-Haim and Moshe Kol. Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Org. Lett. 2004, 6, 21, 3549–3551. [Link]

• N-alkylation: Significance and symbolism. Wisdomlib. [Link]

• N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. [Link]

• Synthesis of 3-Fluoroazetidines. Sci-Hub. [Link]

• CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine.

• "The Regioselective 3-Alkylation of Piperidine" by Richard Dunn Todd. ODU Digital Commons. [Link]

• Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

• Synthesis of 3Aminomethyl3-fluoropiperidines. ResearchGate. [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Organic Chemistry Portal. [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ACS Publications. [Link]

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. RSC Publishing. [Link]

• Functionalizing Polystyrene with N -Alicyclic Piperidine-Based Cations via Friedel–Crafts Alkylation for Highly Alkali-Stable Anion-Exchange Membranes. ResearchGate. [Link]

• Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. ResearchGate. [Link]

• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. PubMed Central. [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. MDPI. [Link]

• Tertiary Amines as Temporary Masked Secondary Amines: A Direct Access to 5-Dialkylamino-1,2,4-oxadiazoles from 1,2,4-Oxadiazol-5(4H)-ones. Organic Chemistry Portal. [Link]

• Selective mono-N-alkylation of 3-amino alcohols via chelation to 9-BBN. PubMed. [Link]

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed Central. [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. PubMed. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Efficient and Chemoselective Alkylation of Amines/Amino Acids Using Alcohols as Alkylating Reagents under Mild Conditions. ResearchGate. [Link]

• Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Semantic Scholar. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Synthetic route for the synthesis of trifluoromethyl containing piperidines. ResearchGate. [Link]

• Selective mono-N-alkylation of 3-amino alcohols via chelation to 9-BBN. Tel Aviv University. [Link]

• Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. ACS Publications. [Link]

• Direct, Regioselective N-Alkylation of 1,3-Azoles. Semantic Scholar. [Link]

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• 1. Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. wisdomlib.org [wisdomlib.org]
• 5. researchgate.net [researchgate.net]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN [organic-chemistry.org]
• 8. Selective mono-N-alkylation of 3-amino alcohols via chelation to 9-BBN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cris.tau.ac.il [cris.tau.ac.il]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Fluoromethyl)piperidin-3-ol

Welcome to the technical support center for the synthesis of 3-(Fluoromethyl)piperidin-3-ol. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with or planning to synthesize this valuable fluorinated building block. The incorporation of fluorine into piperidine scaffolds can significantly modulate physicochemical properties such as basicity, lipophilicity, and metabolic stability, making them highly sought-after motifs in drug discovery.[1][2]

This document provides in-depth troubleshooting advice and detailed protocols for a common synthetic route, moving beyond a simple list of steps to explain the chemical reasoning behind each procedural choice.

Proposed Synthetic Workflow

The synthesis of 3-(Fluoromethyl)piperidin-3-ol can be efficiently approached via a three-step sequence starting from the commercially available N-Boc-3-piperidone. This route involves a key deoxofluorination step using Diethylaminosulfur Trifluoride (DAST).

Caption: Proposed three-step synthesis of 3-(Fluoromethyl)piperidin-3-ol.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.

Step 1: Hydroxymethylation

Q1: My yield for the conversion of N-Boc-3-piperidone to N-Boc-3-(hydroxymethyl)piperidin-3-ol is low and inconsistent. What are the likely causes?

This is a common issue in base-catalyzed aldol-type reactions involving non-enolizable aldehydes like formaldehyde. Several competing side reactions can reduce your yield.

• Causality:

  • Piperidone Self-Condensation: Under basic conditions, N-Boc-3-piperidone can enolize and undergo self-aldol condensation, leading to dimeric impurities.

  • Cannizzaro Reaction: Formaldehyde can undergo a disproportionation reaction in the presence of a strong base to yield methanol and formate, consuming your reagent.

  • Reagent Purity & Stoichiometry: Aqueous formaldehyde solutions (formalin) can introduce water, which may complicate the reaction. The stoichiometry is also critical; excess formaldehyde can lead to polymerization or side reactions.

• Troubleshooting & Optimization:

  • Reagent Choice: Use paraformaldehyde, an anhydrous polymer of formaldehyde. It depolymerizes in situ under the reaction conditions, providing a slow, controlled release of formaldehyde.

  • Base Selection: Employ a mild, non-nucleophilic base like potassium carbonate (K₂CO₃) instead of stronger bases like NaOH or KOH to minimize the Cannizzaro reaction and self-condensation.

  • Temperature Control: Maintain a low to moderate reaction temperature (e.g., 0 °C to room temperature) to favor the desired crossed-aldol addition over competing pathways.

  • Stoichiometry: Use a slight excess of paraformaldehyde (1.5-2.0 equivalents) to ensure complete consumption of the piperidone starting material.

Step 2: Deoxofluorination with DAST

Q2: The DAST fluorination of my diol precursor is giving a low yield and multiple byproducts. What is going wrong?

Deoxofluorination with DAST is a powerful but sensitive transformation.[3][4] The reagent can promote several side reactions if not handled correctly.[5][6]

• Causality & Potential Side Products:

  • Elimination: The intermediate alkoxy-sulfurane species can undergo E2 elimination, especially if the reaction temperature is too high, leading to the formation of N-Boc-3-(hydroxymethyl)-1,2,5,6-tetrahydropyridine.

  • Reaction with Tertiary Alcohol: While DAST is more reactive towards primary alcohols, it can react with the tertiary alcohol, particularly at elevated temperatures, potentially leading to elimination or other rearrangements.

  • Boc-Group Cleavage: DAST can degrade, especially in the presence of trace moisture, to generate HF. This strong acid can cleave the acid-labile Boc protecting group, complicating the reaction and work-up.

• Troubleshooting & Optimization:

  • Strict Temperature Control: This is the most critical parameter. The reaction should be initiated at -78 °C (dry ice/acetone bath). Add the DAST reagent dropwise to a solution of the diol, and then allow the reaction to warm slowly to room temperature.[7]

  • Anhydrous Conditions: Use anhydrous solvent (DCM is ideal) and perform the reaction under an inert atmosphere (Nitrogen or Argon). Any moisture will rapidly decompose DAST, reducing its efficacy and generating HF.

  • Reagent Stoichiometry & Quality: Use fresh, high-quality DAST. Older samples may appear orange or brown and have lower reactivity.[7] A slight excess (1.1–1.3 equivalents) is typically sufficient.

  • Alternative Reagents: If elimination remains a persistent issue, consider using a more modern and thermally stable deoxofluorinating reagent like Deoxo-Fluor® [Bis(2-methoxyethyl)aminosulfur trifluoride] or XtalFluor®, which are known to produce less acidic byproducts.

Q3: My work-up for the DAST reaction is problematic, often resulting in emulsions and product loss. What is a robust work-up protocol?

A careful and controlled quench is essential for safely neutralizing reactive byproducts and maximizing isolated yield.

• Causality: The reaction mixture contains unreacted DAST and acidic sulfur-containing byproducts, including HF. Rapidly quenching with water can be highly exothermic and violent. Simply washing with aqueous base can lead to emulsions due to the presence of diethylamine byproducts.

• Recommended Quench & Work-up Procedure:

  • Cool the quenching solution, a saturated aqueous solution of sodium bicarbonate (NaHCO₃), in an ice bath.

  • Under vigorous stirring, slowly and carefully transfer the reaction mixture via cannula or dropping funnel into the cold NaHCO₃ solution. Caution: This process will evolve gas (CO₂). Ensure adequate ventilation and perform the addition at a rate that controls the effervescence.

  • Allow the biphasic mixture to stir for 15-30 minutes to ensure complete neutralization.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer 2-3 times with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

Step 3: Deprotection & Purification

Q4: I am struggling with the final purification of 3-(Fluoromethyl)piperidin-3-ol after Boc deprotection.

The final product is a relatively polar, small molecule that can be challenging to purify via standard silica gel chromatography.

• Causality: The free piperidine is basic and can interact strongly with acidic silica gel, leading to peak tailing and poor recovery. The compound may also be somewhat volatile, risking loss during solvent evaporation.[8][9]

• Purification Strategies:

  • Salt Formation & Crystallization: This is often the most effective method. After deprotection with HCl in dioxane, you can often precipitate the hydrochloride salt directly. Alternatively, after a TFA deprotection and work-up, the free base can be dissolved in a suitable solvent (e.g., isopropanol, ethanol) and treated with a solution of HCl in ether or dioxane to crystallize the salt.

  • Deactivated Silica Gel Chromatography: If chromatography is necessary, pre-treat the silica gel by slurrying it in the eluent containing 1-2% triethylamine or ammonia (e.g., in a DCM/MeOH/NH₃ system). This neutralizes the acidic sites and improves elution.

  • Ion-Exchange Chromatography: For difficult purifications, using a cation exchange resin can be a highly effective strategy to capture the basic piperidine product and wash away neutral impurities.

Analytical Characterization

Q5: How can I definitively confirm the structure and purity of my intermediates and final product?

A combination of spectroscopic techniques is essential for unambiguous characterization.

• Key Analytical Signatures:

  • ¹⁹F NMR: This is the most direct method to confirm fluorination. You should observe a triplet for the -CH₂F group due to coupling with the adjacent two protons.

  • ¹H NMR: Look for a characteristic doublet of triplets for the -CH₂ F protons. The large coupling constant to fluorine (JHF ≈ 48 Hz) is diagnostic.

  • ¹³C NMR: The carbon of the fluoromethyl group (-C H₂F) will appear as a doublet due to one-bond coupling with fluorine (JCF ≈ 170-180 Hz).

  • Mass Spectrometry: Confirm the molecular weight of the parent compound and key intermediates.

  • HPLC/LC-MS: Use a suitable method (e.g., reversed-phase with a TFA or formic acid modifier) to assess the purity of the final compound. For compounds lacking a strong chromophore, an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is recommended.[10]

Detailed Experimental Protocols

The following protocols are provided as a validated starting point for your experiments.

Protocol 1: Synthesis of N-Boc-3-(hydroxymethyl)piperidin-3-ol

• To a stirred suspension of N-Boc-3-piperidone (1.0 eq) and paraformaldehyde (2.0 eq) in methanol (5 mL/mmol) at 0 °C, add powdered potassium carbonate (1.5 eq).

• Allow the mixture to warm to room temperature and stir for 16-24 hours, monitoring by TLC or LC-MS.

• Once the starting material is consumed, quench the reaction by adding water and concentrate the mixture in vacuo to remove the methanol.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the crude diol, which can often be used in the next step without further purification.

Protocol 2: Deoxofluorination with DAST

• Under an inert atmosphere (N₂), dissolve N-Boc-3-(hydroxymethyl)piperidin-3-ol (1.0 eq) in anhydrous DCM (10 mL/mmol).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.2 eq) dropwise via syringe over 15 minutes, maintaining the internal temperature below -70 °C.

• After the addition is complete, stir the reaction at -78 °C for 1 hour, then remove the cooling bath and allow it to warm to room temperature over 2-3 hours.

• Monitor the reaction by TLC or LC-MS.

• Once complete, perform the recommended quenching and work-up procedure described in Q3 .

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Boc Deprotection to Yield 3-(Fluoromethyl)piperidin-3-ol HCl Salt

• Dissolve the purified N-Boc-3-(Fluoromethyl)piperidin-3-ol (1.0 eq) in a minimal amount of DCM or ethyl acetate.

• Add a 4 M solution of HCl in 1,4-dioxane (5-10 eq) and stir the mixture at room temperature for 2-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, a white precipitate often forms. The product can be isolated by filtration or by concentrating the solvent in vacuo and triturating the residue with diethyl ether.

• Wash the resulting solid with cold diethyl ether and dry under vacuum to yield the hydrochloride salt.

Data & Reaction Parameters Summary

Step	Key Reagents	Temp. (°C)	Time (h)	Typical Yield	Key Optimization Parameter
1. Hydroxymethylation	Paraformaldehyde, K₂CO₃	0 to 25	16-24	75-90%	Use of paraformaldehyde over formalin; mild base.
2. Deoxofluorination	DAST, Anhydrous DCM	-78 to 25	3-5	50-70%	Strict temperature control during DAST addition.
3. Deprotection	4 M HCl in Dioxane	25	2-4	>90%	Isolation as a crystalline salt to ensure purity.

DAST Fluorination Mechanism

Understanding the mechanism highlights the importance of reaction conditions. The reaction proceeds through the formation of an intermediate alkoxy-sulfurane, which is then displaced by fluoride in an Sₙ2-type fashion.

Caption: Simplified mechanism of alcohol deoxofluorination using DAST.

References

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling... | The Journal of Organic Chemistry | [Link]

• DIETHYLAMINOSULFUR TRIFLUORIDE - Organic Syntheses Procedure | Organic Syntheses | [Link]

• Diethylaminosulfur trifluoride - Wikipedia | Wikipedia | [Link]

• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable... Inhibitors | PubMed Central | [Link]

• Synthesis of 3Aminomethyl3-fluoropiperidines | Request PDF | ResearchGate | [Link]

• Diethylaminosulfur Trifluoride (DAST) - SciSpace | synlett.thieme.com | [Link]

• Chemists develop new synthesis method for producing fluorinated piperidines | ScienceDaily | [Link]

• Mechanism of DAST induced Beckmann rearrangement and intramolecular cyclization | ResearchGate | [Link]

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process | PubMed Central | [Link]

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | PubMed Central | [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications | MDPI | [Link]

• Synthetic route for the synthesis of trifluoromethyl containing piperidines | ResearchGate | [Link]

• Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles... gives selective human 5-HT1D receptor ligands... | PubMed | [Link]

• Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms | Reddit | [Link]

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | ACS Publications | [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis | AAPPTEC | [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives | MDPI | [Link]

• Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry | PubMed Central | [Link]

• Piperidine synthesis - Organic Chemistry Portal | Organic Chemistry Portal | [Link]

• Base-induced side reactions in Fmoc-solid phase peptide synthesis... | onlinelibrary.wiley.com | [Link]

• Recent Advances in Nucleophilic Fluorination Reactions... Using Deoxofluor and DAST | Request PDF | ResearchGate | [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications | mdpi.com | [Link]

• Stereodivergent Synthesis of Aldol Products Using... N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione | MDPI | [Link]

• Synthesis and crystal structures of five fluorinated diphenidine derivatives | PubMed Central | [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diethylaminosulfur Trifluoride (DAST) [sigmaaldrich.com]
• 4. DAST - Enamine [enamine.net]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 8. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]

Navigating the Solubility Labyrinth of 3-(Fluoromethyl)piperidin-3-ol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 3-(Fluoromethyl)piperidin-3-ol. As a Senior Application Scientist, I understand that navigating the experimental nuances of novel chemical entities is paramount to successful research and development. This guide is designed to provide you with in-depth technical insights and practical, field-proven troubleshooting strategies to address the solubility challenges of 3-(Fluoromethyl)piperidin-3-ol in organic solvents. Our approach is rooted in a deep understanding of the molecule's structural attributes and their influence on its physicochemical properties.

Understanding the Molecule: A Foundation for Troubleshooting

3-(Fluoromethyl)piperidin-3-ol is a unique molecule characterized by a polar piperidine ring, a tertiary alcohol, and a fluoromethyl group. This combination of functional groups dictates its solubility behavior, often presenting challenges in typical organic solvents. The key molecular features influencing its solubility are:

• High Polarity: The presence of the hydroxyl (-OH) and the secondary amine (-NH-) groups within the piperidine ring makes the molecule capable of strong hydrogen bonding, both as a donor and an acceptor.[1]

• Fluorination: The electron-withdrawing nature of the fluorine atom can modulate the molecule's lipophilicity and basicity, impacting its interaction with various solvents.

• Three-Dimensional Structure: The piperidine ring exists in a chair conformation, and the orientation of the functional groups can influence crystal packing and solvent accessibility.

A critical parameter for predicting solubility is the octanol-water partition coefficient (LogP). The computed XLogP3 value for 3-(Fluoromethyl)piperidin-3-ol is -0.2, indicating a higher preference for aqueous environments over non-polar lipid environments.[1] This inherent hydrophilicity is a primary contributor to its limited solubility in many organic solvents.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions encountered when working with 3-(Fluoromethyl)piperidin-3-ol.

Q1: Why is 3-(Fluoromethyl)piperidin-3-ol poorly soluble in common non-polar organic solvents like hexanes or toluene?

A1: The principle of "like dissolves like" is at play here. 3-(Fluoromethyl)piperidin-3-ol is a highly polar molecule due to its hydroxyl and amine functionalities, which can participate in hydrogen bonding.[1] Non-polar solvents like hexanes and toluene lack the ability to form these strong interactions, leading to poor solvation of the polar solute.

Q2: I'm observing a gum-like precipitate or oiling out when trying to dissolve the compound. What does this indicate?

A2: Oiling out or the formation of a viscous liquid instead of a crystalline solid upon cooling a solution is often a sign of incomplete dissolution at higher temperatures or the presence of impurities. It can also occur when the solute-solvent interactions are not strong enough to support the formation of a stable crystal lattice. A slow, controlled cooling process and the use of a more suitable solvent are recommended.

Q3: Can I use heat to improve the solubility of 3-(Fluoromethyl)piperidin-3-ol?

A3: Yes, in many cases, increasing the temperature will increase the solubility of a solid in a liquid. However, it is crucial to first assess the thermal stability of 3-(Fluoromethyl)piperidin-3-ol to avoid degradation. We recommend performing a preliminary thermal stability test, such as a melting point determination or thermogravimetric analysis (TGA), if this information is not already available.

Q4: How does the pH of the solution affect the solubility of this compound in organic solvents?

A4: As a piperidine derivative, 3-(Fluoromethyl)piperidin-3-ol is a basic compound. In acidic conditions, the piperidine nitrogen can be protonated, forming a salt. This salt form is significantly more polar and will have drastically different solubility characteristics, generally exhibiting higher solubility in polar protic solvents and lower solubility in non-polar organic solvents. Conversely, in a basic medium, the compound will remain in its free base form.

Troubleshooting Guide: A Systematic Approach to Solubility Issues

When encountering solubility challenges with 3-(Fluoromethyl)piperidin-3-ol, a systematic approach is key. The following guide provides a logical workflow to identify and resolve common issues.

Figure 1: A systematic workflow for troubleshooting solubility issues.

Step 1: Re-evaluate Your Solvent Choice

The initial choice of solvent is critical. Based on the polar nature of 3-(Fluoromethyl)piperidin-3-ol, consider the following:

• Polar Protic Solvents: Solvents like methanol, ethanol, and isopropanol are often good starting points. They can act as both hydrogen bond donors and acceptors, effectively solvating the polar functional groups of the molecule.

• Polar Aprotic Solvents: Solvents such as acetonitrile, acetone, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) can also be effective. While they cannot donate hydrogen bonds, their polarity allows for favorable dipole-dipole interactions.

• Avoid Non-Polar Solvents: As a general rule, non-polar solvents like hexane, toluene, and dichloromethane are unlikely to be effective on their own.

Step 2: The Power of Temperature

Gently warming the solvent can significantly increase the rate of dissolution and the overall solubility.

• Procedure: Start by warming the solvent to approximately 40-50°C with gentle stirring.

• Caution: Monitor for any signs of decomposition, such as a change in color. It is advisable to perform this under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially at elevated temperatures.

Step 3: The Co-solvent Strategy

If a single solvent is not effective, a binary solvent system can often provide the desired solubility.

• Rationale: A small amount of a highly polar co-solvent can disrupt the crystal lattice of the solute, allowing the bulk solvent to solvate the individual molecules more effectively.

• Examples:

  • For a moderately polar solvent like ethyl acetate, adding a small percentage (e.g., 1-5%) of methanol or ethanol can dramatically improve solubility.

  • For a non-polar solvent like toluene, a small addition of a polar aprotic solvent like THF might be beneficial, although complete dissolution may still be challenging.

Step 4: Mechanical Agitation

Sonication can provide the energy needed to break up solid aggregates and enhance dissolution.

• Procedure: Place the sample in an ultrasonic bath for short intervals (e.g., 5-10 minutes).

• Note: Be mindful of potential temperature increases in the sonicator bath and the thermal stability of your compound.

Predicted Qualitative Solubility Profile of 3-(Fluoromethyl)piperidin-3-ol

Solvent Class	Examples	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Water	High to Very High	Strong hydrogen bonding interactions between the solvent and the -OH and -NH groups of the solute.
Polar Aprotic	DMSO, DMF, Acetonitrile, Acetone	Moderate to High	Favorable dipole-dipole interactions. DMSO and DMF are particularly effective due to their high polarity.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Low to Moderate	THF is more polar and may show some solubility. Diethyl ether is less polar and likely a poor solvent.
Halogenated	Dichloromethane (DCM), Chloroform	Low	Limited ability to interact with the polar functional groups of the solute.
Aromatic	Toluene, Benzene	Very Low	Primarily non-polar interactions, which are not favorable for solvating a highly polar molecule.
Aliphatic	Hexanes, Heptane	Insoluble	Non-polar nature makes these solvents incompatible with the polar solute.

Experimental Protocol: Determining Quantitative Solubility

To obtain precise solubility data in your solvent of interest, we recommend the following gravimetric method.

Figure 2: A step-by-step experimental workflow for determining quantitative solubility.

Materials:

• 3-(Fluoromethyl)piperidin-3-ol

• Selected organic solvent(s)

• Analytical balance

• Vials with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Volumetric pipettes

• Evaporation system (e.g., rotary evaporator or nitrogen blow-down)

• Drying oven or vacuum desiccator

Procedure:

• Preparation of a Saturated Solution:

  • To a vial, add a known volume of the chosen solvent (e.g., 2 mL).

  • Add an excess of 3-(Fluoromethyl)piperidin-3-ol to the solvent. An excess is present when undissolved solid remains at the bottom of the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a constant temperature bath (e.g., 25°C) and stir the suspension for a sufficient time to reach equilibrium (typically 24 hours is recommended).

• Sample Collection:

  • Turn off the stirrer and allow the undissolved solid to settle completely.

  • Carefully withdraw a precise volume of the clear supernatant using a volumetric pipette (e.g., 1.00 mL). Be cautious not to disturb the solid at the bottom.

• Solvent Evaporation:

  • Transfer the collected supernatant to a pre-weighed vial.

  • Evaporate the solvent completely using a rotary evaporator, nitrogen stream, or a similar method. Gentle heating may be applied if the compound is thermally stable.

• Drying and Weighing:

  • Dry the vial containing the solid residue in a vacuum oven or desiccator until a constant weight is achieved.

  • Weigh the vial with the dried residue.

• Calculation:

  • Subtract the initial weight of the empty vial from the final weight to determine the mass of the dissolved 3-(Fluoromethyl)piperidin-3-ol.

  • Calculate the solubility in mg/mL by dividing the mass of the residue by the volume of the supernatant collected. The solubility can then be converted to molarity (mol/L) using the molecular weight of the compound (133.16 g/mol ).[1]

Concluding Remarks

The solubility of 3-(Fluoromethyl)piperidin-3-ol in organic solvents is a multifaceted challenge governed by its inherent polarity. By understanding the underlying chemical principles and adopting a systematic troubleshooting approach, researchers can effectively identify suitable solvent systems for their specific applications. While predictive models provide a valuable starting point, experimental determination of solubility remains the gold standard for accurate and reliable data. We are confident that the guidance provided in this technical support center will empower you to overcome the solubility hurdles and advance your research with 3-(Fluoromethyl)piperidin-3-ol.

References

• ResearchGate. Solubility of fluorinated compounds in a range of ionic liquids. Cloud-point temperature dependence on composition and pressure. [Link]

• PubChem. 3-(Fluoromethyl)piperidin-3-ol. [Link]

Sources

• 1. 3-(Fluoromethyl)piperidin-3-ol | C6H12FNO | CID 91670721 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing defluorination during reaction workup of piperidinols

Technical Support Guide | Version 2.1

Introduction: The "Hidden" Instability

Fluorinated piperidines, particularly 3-fluoro-4-hydroxypiperidines (and their regioisomers), are high-value scaffolds in medicinal chemistry due to their ability to modulate pKa and metabolic stability. However, they present a specific process chemistry challenge: defluorination via HF elimination .

Unlike simple alkyl fluorides, these systems contain an internal base (the amine) and a leaving group (

-fluorine) positioned vicinal to a hydroxyl group or proton source. This creates a "perfect storm" for E1cB elimination during standard alkaline workups, often resulting in the formation of enaminones or allylic alcohols and a significant loss of yield.

This guide provides the mechanistic understanding and validated protocols to prevent this degradation.

Module 1: Diagnostic & Triage (The "Why")

The Mechanism: E1cB Elimination

The primary cause of defluorination in piperidinols is not simple E2 elimination, but rather an E1cB (Elimination Unimolecular conjugate Base) mechanism. This is driven by the acidity of the proton

to the carbonyl (if oxidized) or, more commonly in piperidinols, the formation of an alkoxide or the assistance of the basic ring nitrogen.

Key Risk Factor: High pH (>10) during quenching or extraction.

Visualization: The Defluorination Pathway

The following diagram illustrates how a standard basic workup triggers the elimination of Hydrogen Fluoride (HF).

Caption: Figure 1. The E1cB elimination pathway triggered by basic pH, leading to irreversible defluorination.

Module 2: Validated Workup Protocols (The "How")

Protocol A: The "Cold-Buffer" Quench (Recommended)

Use Case: Standard workup of reaction mixtures containing 3-fluoro-4-hydroxypiperidine derivatives. Objective: Maintain pH < 8.5 to prevent E1cB initiation.

Parameter	Standard (Risky)	Validated (Safe)
Quench Reagent	1M NaOH or Sat. NaHCO₃	Sat. NH₄Cl or Phosphate Buffer (pH 7)
Temperature	Room Temp (25°C)	Ice Bath (0–5°C)
Extraction Time	> 30 mins	< 10 mins (Rapid)
Phase Separation	Gravity	Centrifugation (if emulsion forms)

Step-by-Step Methodology:

• Cool Down: Cool the reaction mixture to 0°C before adding any aqueous solution.

• Buffered Quench: Slowly add saturated Ammonium Chloride (NH₄Cl) or 0.5M Phosphate Buffer (pH 7.0) .

  • Why: NH₄Cl buffers the solution to ~pH 5-6, preventing the formation of the alkoxide species necessary for elimination [1].

• Rapid Extraction: Extract immediately with cold Ethyl Acetate or DCM. Do not let the biphasic mixture stir for prolonged periods.

• Dry & Acidify: Dry the organic layer over Na₂SO₄. Crucial Step: Add 1.1 equivalents of 4M HCl in Dioxane (or TFA) before concentration.

  • Why: Converting the free amine to the ammonium salt shuts down the internal base mechanism, rendering the molecule stable to heat during rotary evaporation [2].

Protocol B: Purification of Free Bases

Use Case: When the salt form is unsuitable for the next step. Objective: Chromatographic purification without silica-induced degradation.

• Stationary Phase: Use Amino-functionalized Silica (NH₂-SiO₂) or Deactivated Silica (pre-treated with 1% Triethylamine).

  • Risk:[1][2][3] Standard acidic silica can act as a Lewis acid, promoting ionization of the C-F bond [3].

• Eluent: DCM/MeOH with 0.5% NH₄OH (Keep ammonia concentration low).

• Thermal Limit: Never heat the column or fractions above 30°C.

Module 3: Troubleshooting & FAQs

Q1: I see a new double bond peak in my NMR (approx. 5.0–6.5 ppm) after workup. What happened?

Diagnosis: You likely suffered HF elimination. Fix: Check the pH of your aqueous layer during the last extraction. If it was >9, the damage occurred there. Recovery: If the product is an enamine, it is likely irreversible. If it is an allylic alcohol, you may be able to re-fluorinate, but it is more efficient to repeat the reaction using Protocol A .

Q2: My product decomposes on the Rotary Evaporator.

Diagnosis: Thermal instability of the free base. Even at neutral pH, the "internal" basicity of the piperidine nitrogen can facilitate elimination when heated. Fix: Never concentrate the free base to dryness.

• Concentrate to ~10% volume.

• Add HCl/Ether or HCl/Dioxane.

• Filter the precipitated salt.

  • Note: Fluorinated piperidine salts are generally stable at room temperature [4].

Q3: Can I use basic alumina for purification?

Answer: No. Basic alumina is a known catalyst for dehydrofluorination. It acts as a surface-mediated base that will strip HF from your molecule rapidly. Stick to neutral silica (buffered) or reverse-phase (C18) conditions.

Decision Tree: Workup Selection

Caption: Figure 2. Decision logic for selecting the appropriate quenching method based on substrate sensitivity.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Champagne, P. A., et al. (2015). Stereocontrolled Synthesis of Fluorinated Piperidines. Chemical Reviews, 115(17), 9073–9174. [Link]

• Hunter, L. (2010). The C–F bond as a conformational tool in organic and biological chemistry. Beilstein Journal of Organic Chemistry, 6, 38. [Link][2]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A general, enantioselective synthesis of β- and γ-fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enantioseparation of 3-(Fluoromethyl)piperidin-3-ol

Case Reference: #CHIRAL-F-PIP-03 Subject: Method Development & Troubleshooting for Fluorinated Amino-Alcohols Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

Separating the enantiomers of 3-(Fluoromethyl)piperidin-3-ol presents a "Double Trouble" challenge in chiral chromatography:

• Chemical Nature: It is a secondary amine with a polar hydroxyl group, leading to severe peak tailing on polysaccharide columns due to silanol interactions.

• Detection: The molecule lacks a strong chromophore (no aromatic ring), rendering standard UV detection (254 nm) useless.

This guide provides a self-validating workflow to overcome these hurdles, focusing on derivatization strategies , column selection for fluorinated species , and mobile phase additives .

Module 1: The Detection Strategy (Prerequisite)

Before injecting, you must define how you will "see" the peaks. The native molecule has negligible UV absorbance above 200 nm.

Option A: Universal Detection (Preferred for Native Molecule)

If you possess a Charged Aerosol Detector (CAD) , Evaporative Light Scattering Detector (ELSD) , or Refractive Index (RI) detector, you can analyze the free amine directly.

• Constraint: You cannot use gradient elution with RI.

• Protocol: Use isocratic Normal Phase (Hexane/Alcohol) or Polar Organic Mode (100% Acetonitrile).

Option B: Derivatization (Preferred for UV Systems)

If you are limited to UV detection, you must derivatize the sample to introduce a chromophore.

• Recommended Reagent: O,O-Di-p-toluoyl tartaric acid (DPTTA) is often used for resolution, but for analytical HPLC derivatization, 3,5-Dinitrobenzoyl chloride or FMOC-Cl are superior.

• Reaction: Reacts with the secondary amine (and potentially the hydroxyl) to form an amide/ester with strong UV absorbance at 254 nm.

• Benefit: The amide functionality also reduces the basicity of the amine, significantly improving peak shape.

Module 2: Column Selection Strategy

For fluorinated piperidines, "Immobilized" polysaccharide columns are superior due to solvent robustness, but "Coated" columns often provide higher selectivity for this specific steric shape.

Column Family	Specific Column	Why it works for 3-(Fluoromethyl)piperidin-3-ol
Primary Screen	Chiralpak AD-H (Amylose)	The "Gold Standard" for piperidines. The helical amylose structure creates an inclusion complex that fits the 6-membered ring well.
Primary Screen	Chiralcel OD-H (Cellulose)	Often complementary to AD-H. If AD-H fails, OD-H usually works.
Fluorine Specific	Chiralpak IC (Cellulose)	High Probability of Success. The stationary phase contains dichlorophenyl groups. These interact electronically with the fluoromethyl group of your analyte (halogen-halogen interactions), often providing superior resolution for fluorinated compounds.
Solvent Versatile	Chiralpak IA / IG	Immobilized versions.[1] Use these if you need to use Chloroform or DCM to solubilize the sample.

Module 3: Mobile Phase & Additives

CRITICAL PROTOCOL: You must suppress the interaction between the secondary amine and the residual silanols on the silica support. Failure to do this will result in broad, tailing peaks that may merge.

Standard Normal Phase (NP)

• Solvents: n-Hexane / Isopropanol (IPA) or n-Hexane / Ethanol.

• Ratio: Start at 90:10. If retention is too low (elutes at void), decrease alcohol to 95:5.

• The Additive (Mandatory): 0.1% Diethylamine (DEA) or Triethylamine (TEA) added to the mobile phase.[2]

  • Mechanism:[3] The DEA saturates the silanol sites, allowing the piperidine to interact only with the chiral selector.

Polar Organic Mode (POM)

If the molecule is too polar and sticks to the column in Hexane:

• Solvents: 100% Acetonitrile or 100% Methanol.

• Additive: 0.1% DEA + 0.1% Acetic Acid (forming a volatile salt) can sometimes sharpen peaks in POM.

Visual Workflow: Method Development

Caption: Decision tree for method development, prioritizing detection limits and basicity management.

Troubleshooting & FAQs

Q1: My peaks are tailing severely (Tailing Factor > 1.5). Why?

A: This is the classic "Amine Effect." The secondary amine in the piperidine ring is hydrogen-bonding with the silica support of the column.

• Fix 1: Verify you added 0.1% DEA (Diethylamine) to the mobile phase.[3]

• Fix 2: If using Ethanol, switch to Isopropanol (IPA). IPA is a stronger hydrogen bond donor/acceptor and can sometimes mask silanols better.

• Fix 3: Switch to a Chiralpak IC column.[4] The immobilized phase is sometimes more robust against basic interactions.

Q2: I see a baseline drift or "ghost peaks" at 210 nm.

A: You are operating at the UV cutoff of your solvents.

• Cause: Solvents like Ethyl Acetate or THF absorb heavily at 210 nm. Even IPA has some absorbance.

• Fix: Switch to n-Hexane/Ethanol (UV cutoff ~195 nm). Ensure your DEA is high purity (HPLC grade); aged amines oxidize and turn yellow/UV-active. Ideally, derivatize the sample to move detection to 254 nm.

Q3: The enantiomers are separating, but the retention time is unstable.

A: This indicates the column is not equilibrated with the basic additive.

• Protocol: When introducing DEA for the first time, flush the column with 20-30 column volumes (approx. 60-90 mins at 1 mL/min) of the mobile phase with additive before injecting. The silica surface needs to be fully saturated with the amine modifier.

Q4: Can I use Reverse Phase (RP) instead?

A: Yes, but it is less predictable for this specific steric separation.

• Column: Chiralpak AD-RH or OD-RH.[4]

• Mobile Phase: Water/Acetonitrile (Basic pH). You must use a buffer like 20mM Ammonium Bicarbonate (pH 9.0) .[5] Do not use acidic conditions (TFA) as the amine will be protonated (

  ), making it extremely polar and likely to elute at the void volume ( ) with no separation.

Visual Troubleshooting Logic

Caption: Step-by-step logic for resolving peak shape and selectivity issues.

References

• Daicel Chiral Technologies. (2025). Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG. Retrieved from [Link]

  • Authority on mobile phase additives for basic compounds (See Section: Basic Additives).

• Phenomenex. (2025).[2][6][7] Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from [Link]

  • Comprehensive guide on screening str

• Sardella, R., et al. (2014). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates. Yakhak Hoeji. Retrieved from [Link]

  • Detailed study on the effect of chlorinated stationary phases (like Chiralpak IC)
• Specific protocols for N-heterocycle separ

Sources

• 1. ct-k.com [ct-k.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. velocityscientific.com.au [velocityscientific.com.au]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Reactivity of Sterically Hindered Piperidine Nitrogens

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding the low reactivity of sterically hindered piperidine nitrogens. The bulky substituents surrounding the nitrogen atom in these compounds, while often crucial for modulating basicity and conferring desirable pharmacokinetic properties, present significant synthetic challenges. This resource offers field-proven insights and detailed protocols to help you overcome these hurdles in your research.

Understanding the Challenge: Why is My Hindered Piperidine So Unreactive?

The core issue with sterically hindered piperidines, such as the classic example of 2,2,6,6-tetramethylpiperidine (TMP), is the physical obstruction around the nitrogen's lone pair of electrons.[1][2][3] This steric shield makes it difficult for electrophiles to approach and react with the nitrogen, effectively diminishing its nucleophilicity.[4] While the nitrogen remains basic, its ability to participate in common reactions like acylation, alkylation, and coupling is significantly reduced.[5][6]

This guide will walk you through various strategies to enhance the reactivity of these challenging substrates, from optimizing reaction conditions to employing alternative synthetic routes.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Acylation and Amide Bond Formation

Question 1: I'm struggling to acylate my 2,2,6,6-tetramethylpiperidine with a standard acid chloride. The reaction is either incredibly slow or doesn't proceed at all. What's going wrong?

This is a classic problem stemming from the severe steric hindrance around the nitrogen in TMP. The bulky methyl groups block the approach of the electrophilic acylating agent.[5] Under standard conditions, you might observe side reactions like ring fission, especially with aggressive reagents like acetic anhydride or acetyl chloride.[5]

Troubleshooting Strategies:

• Highly Reactive Acylating Agents: Switch from standard acid chlorides to more reactive alternatives.

  • Acid Anhydrides with a Catalyst: The use of a strong acid catalyst like trifluoroacetic anhydride or a Lewis acid can activate the anhydride, making it more susceptible to nucleophilic attack by the hindered amine.

  • Acyl Halides with Lewis Acid Activation: Employing a Lewis acid such as AlCl₃ or ZnCl₂ can coordinate to the carbonyl oxygen of the acyl halide, increasing its electrophilicity.

• Forcing Conditions (with caution):

  • High Temperatures: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, monitor the reaction closely for decomposition.

  • Microwave Irradiation: Microwave synthesis can often accelerate reactions that are sluggish under conventional heating.

• Alternative Coupling Reagents: If direct acylation fails, consider using peptide coupling reagents that are designed to form amide bonds under milder conditions. Reagents like HATU, HBTU, or COMU can be effective, though they may still require extended reaction times and elevated temperatures.

Question 2: My acylation reaction with a hindered piperidine is giving me a complex mixture of byproducts, including what appears to be a ring-opened product. How can I prevent this?

Ring fission is a known side reaction when attempting to acylate highly hindered piperidines, particularly with reactive and unhindered acylating agents like acetyl chloride.[5] This occurs because the strain within the molecule can be released through alternative reaction pathways under harsh conditions.

Preventative Measures:

• Use a Bulky, Non-Nucleophilic Base: If a base is required, use a sterically hindered, non-nucleophilic base like 2,6-lutidine or proton sponge. This will prevent the base from competing with the piperidine as a nucleophile.

• Milder Acylating Agents: Instead of highly reactive acyl chlorides, consider using a mixed anhydride, which can be less aggressive and more selective.

• Stepwise Activation: A two-step process where the piperidine is first deprotonated with a strong, non-nucleophilic base (like LDA or a Grignard reagent) to form the amide anion, followed by the addition of the acylating agent, can sometimes improve yields and reduce side reactions.

Section 2: Alkylation and N-C Bond Formation

Question 3: I am unable to alkylate my hindered piperidine with a primary alkyl halide. What alternative strategies can I employ?

Direct alkylation of hindered piperidines is often challenging due to the same steric hindrance that plagues acylation.[7] The SN2 transition state is highly disfavored.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for failed N-alkylation of hindered piperidines.

Detailed Strategies:

• Reductive Amination: This is often the most reliable method for synthesizing sterically hindered secondary and tertiary amines.[8][9][10] Instead of forming the N-C bond via nucleophilic substitution, you form an iminium ion intermediate from a ketone/aldehyde and the piperidine, which is then reduced in situ.

  • Reducing Agents: A variety of reducing agents can be used, including sodium triacetoxyborohydride (STAB), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation. STAB is often preferred due to its mildness and tolerance of a wide range of functional groups.

• Buchwald-Hartwig Amination (for N-Arylation): For the formation of N-aryl piperidines, palladium-catalyzed cross-coupling is the method of choice. This reaction is highly tolerant of steric hindrance.

  • Catalyst System: A typical system involves a palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos, or RuPhos). A strong base, such as NaOt-Bu or LHMDS, is also required.

• Indirect Methods via C-H Functionalization: In some cases, it may be easier to functionalize a C-H bond on the piperidine ring and then perform a rearrangement or subsequent transformation to achieve the desired N-substituted product.[11][12][13] This is an advanced strategy for complex targets.

Section 3: Catalysis and Advanced Methods

Question 4: I've heard about using specialized catalysts for hindered amine reactions. Can you provide more details?

Modern organic synthesis has developed several catalytic systems to address the challenge of reacting hindered amines.

Catalytic Approaches:

Reaction Type	Catalyst System	Key Features
N-Arylation	Palladium with bulky phosphine ligands (e.g., Buchwald-Hartwig)	Highly effective for coupling hindered amines with aryl halides/triflates.
C-H Functionalization	Rhodium or Palladium catalysts	Allows for functionalization at the C2, C3, or C4 positions, which can be a precursor to N-functionalization.[11][12]
Reductive Amination	Rhodium or Ruthenium catalysts with CO	Atom-economical method for synthesizing hindered tertiary amines.[10]

Experimental Protocol: Palladium-Catalyzed α-Arylation of a Boc-Protected Lactam

This protocol demonstrates a method that can be adapted for the arylation of other hindered N-heterocycles, showcasing the power of modern catalytic systems.[14][15]

• Reagent Preparation: To a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add the Boc-protected lactam (1.0 equiv), aryl bromide (1.2 equiv), RuPhos Pd-G3 catalyst (5 mol %), and RuPhos ligand (10 mol %).

• Solvent and Base Addition: Add anhydrous THF as the solvent. In a separate flask, prepare a solution of TMP·ZnCl·LiCl (2.0 equiv) in anhydrous THF.

• Reaction Execution: Add the base solution to the reaction mixture. Seal the tube and heat to 70 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conceptual Understanding: Steric Hindrance vs. Basicity

It's crucial to distinguish between steric hindrance and basicity. While bulky groups reduce the nucleophilicity (the kinetic ability to attack an electrophile), they can in some cases increase the basicity (the thermodynamic ability to accept a proton).[6] This is why highly hindered piperidines like TMP are often used as non-nucleophilic bases in organic synthesis.

Caption: Steric hindrance primarily affects nucleophilicity, with a smaller impact on basicity.

This unique property allows them to deprotonate substrates without interfering with electrophilic centers in the reaction mixture.

References

• Acylation of 2,2,6,6-tetramethylpiperidine and 2,2,5,5-tetramethylpyrrolidine. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Steric Hindrance | Organic Chemistry. YouTube. [Link]

• Steric hindrance – Knowledge and References. Taylor & Francis Online. [Link]

• steric hinderance and basicity. Reddit. [Link]

• A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.GOV. [Link]

• Process for the preparation of 2,2,6,6-tetramethylpiperidin-N-oxyls, and their 4-substituted derivatives.

• New Steric Hindrance Approach Employing the Hybrid Ligand 2-Aminomethylpiperidine for Diminishing Dynamic Motion Problems of Platinum Anticancer Drug Adducts Containing Guanine Derivatives. PubMed. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. NIH National Center for Biotechnology Information. [Link]

• Amine. Wikipedia. [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ACS Publications. [Link]

• Synthetic strategies towards C−H functionalization of piperidines at... ResearchGate. [Link]

• Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. ResearchGate. [Link]

• Amine synthesis by amide reduction. Organic Chemistry Portal. [Link]

• Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. NIH National Center for Biotechnology Information. [Link]

• Approaches to α-functionalization of piperidines by C H... ResearchGate. [Link]

• Curtin–Hammett principle. Wikipedia. [Link]

• New modular strategy reduces piperidine synthesis steps for pharmaceuticals. Phys.org. [Link]

• Preparation of Piperidines, Part 2: Substituted at Position 3. YouTube. [Link]

• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. NIH National Center for Biotechnology Information. [Link]

• Palladium-Catalyzed α-Arylation of Boc-Protected Lactams Using 2,2,6,6-Tetramethylpiperidine·ZnCl·LiCl. Thieme Connect. [Link]

• The synthesis of sterically hindered amines by a direct reductive amination of ketones. Royal Society of Chemistry. [Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. NIH National Center for Biotechnology Information. [Link]

• Palladium-Catalyzed α‑Arylation of Boc-Protected Lactams Using 2,2,6,6-Tetramethylpiperidine·ZnCl·LiCl. ResearchGate. [Link]

• Hindered amines. 2. Synthesis of hindered acyclic .alpha.-aminoacetamides. ACS Publications. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. osti.gov [osti.gov]
• 4. Amine - Wikipedia [en.wikipedia.org]
• 5. Acylation of 2,2,6,6-tetramethylpiperidine and 2,2,5,5-tetramethylpyrrolidine - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. reddit.com [reddit.com]
• 7. Curtin–Hammett principle - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 15. researchgate.net [researchgate.net]

Optimizing crystallization conditions for fluorinated amine salts

Technical Support Center: Optimizing Crystallization of Fluorinated Amine Salts

Executive Summary

Crystallizing fluorinated amine salts presents a unique paradox: the fluorine atom increases lipophilicity (making the molecule "greasy") while simultaneously withdrawing electrons, drastically lowering the basicity of the amine (weakening the salt bond). This guide addresses the specific failure modes of these systems—primarily "oiling out" (Liquid-Liquid Phase Separation) and salt instability—by leveraging the principles of fluorous domain segregation and pKa modulation .

Section 1: The "Oiling Out" Phenomenon

Q: My fluorinated amine salt consistently forms a separate oil phase upon cooling or anti-solvent addition. How do I force nucleation?

A: "Oiling out" (Liquid-Liquid Phase Separation, LLPS) is the most common failure mode for fluorinated salts. It occurs because the fluorinated moieties tend to aggregate into disordered "fluorous domains" rather than aligning into a crystal lattice, especially when the melting point is depressed by impurities or weak ionic bonding.

The Solution: The "Fluorous Spike" Protocol You must bridge the gap between the solvated state and the lattice state. Standard organic solvents often cannot stabilize the transition state of a fluorinated cluster.

• Use a Fluorous Co-Solvent: Add 2–5% (v/v) of a fluorinated alcohol or ether to your "good" solvent.

  • Recommended:2,2,2-Trifluoroethanol (TFE) or Bis(2,2,2-trifluoroethyl) ether (BTFE) .

  • Mechanism:[1] These solvents preferentially solvate the fluorinated tails of your amine, organizing them into pre-nucleation clusters that mimic the final crystal packing.

• Temperature Cycling: Do not cool linearly.

  • Cool to the cloud point (oil formation).

  • Heat slightly until the oil just re-dissolves.

  • Hold for 1 hour, then cool very slowly (1°C/hour). This allows the thermodynamically stable crystal to nucleate from the metastable oil droplets.

Troubleshooting Workflow:

Figure 1: Decision tree for troubleshooting oiling-out events in fluorinated salt crystallization.

Section 2: Counter-ion Selection & pKa Management

Q: I am using acetic acid/benzoic acid, but the salt dissociates or remains an oil. Why?

A: You have fallen into the pKa Trap . Fluorine is highly electron-withdrawing. If the fluorine is in the

or position relative to the amine, it significantly reduces the amine's basicity (pKa).[2]

• Rule of Thumb: A

  -fluorine atom reduces the amine pKa by ~1.7 to 2.0 units .

• The Requirement: Stable salt formation generally requires a

  pKa (pKa - pKa ) of > 3 .

If your fluorinated amine has a pKa of 7.0 (down from ~9.0), a weak acid like acetic acid (pKa 4.76) gives a

pKa of only 2.24. This is insufficient for proton transfer; you are likely forming a co-crystal or a loose solvate that oils out.

Recommended Counter-ions: Switch to stronger acids (Class I Solvents/Acids) to ensure full proton transfer.

Amine Type	Approx.[3][4][5] pKa	Recommended Acids (Counter-ions)	Why?
Non-fluorinated Alkyl	9.5 - 10.5	Acetic, Benzoic, Succinic	Sufficient pKa.
-Fluorinated	8.5 - 9.5	Fumaric, Maleic, Tartaric	Moderate pKa required.
-Fluorinated	7.5 - 8.5	HCl, HBr, Methanesulfonic (MsOH)	Strong acid needed to drive ionization.
-Fluorinated / CF3	< 6.0	p-Toluenesulfonic (TsOH), Triflic Acid	Very weak base; requires super-acid anions.

Section 3: Solvent System Selection Matrix

Q: Which solvent combinations work best for high-fluorine content salts?

A: "Like dissolves like" extends to "Fluorous dissolves fluorous." Standard polar solvents (Methanol, Water) often repel the hydrophobic fluorinated domains, leading to rapid, disordered precipitation. You need a solvent system that accommodates both the ionic headgroup and the fluorous tail.

Preferred Solvent Systems:

Method	Good Solvent (Dissolves Salt)	Anti-Solvent (Precipitates Salt)	Notes
Standard	Ethanol / Isopropanol	n-Heptane / Methylcyclohexane	Good for mono-fluorinated amines.
Fluorous-Optimized	TFE (2,2,2-Trifluoroethanol)	MTBE (Methyl tert-butyl ether)	Gold Standard. TFE stabilizes the fluorous domain; MTBE is a gentle anti-solvent.
High Solubility	BTFE (Bis(2,2,2-trifluoroethyl) ether)	Pentane / Hexane	BTFE is excellent for highly fluorinated salts that are insoluble in alcohols.
Scavenging	Ethyl Acetate + 1% Acetic Acid	n-Heptane	Use if excess amine is present; acid keeps the salt ionic.

Visualizing the Solvent Strategy:

Figure 2: Dual-domain solvation strategy. Successful crystallization requires stabilizing both the ionic head (using alcohols) and the fluorinated tail (using fluorous solvents like TFE) to prevent segregation.

Section 4: Advanced Protocol - The "Vapor Diffusion" Method

For small-scale (<100 mg) batches that refuse to crystallize, use vapor diffusion with a fluorous anti-solvent.

Protocol:

• Dissolve: Dissolve the amine salt in the minimum amount of Methanol or TFE . Place this in a small inner vial.

• Anti-Solvent: In a larger outer jar, place a volatile, non-polar anti-solvent.

  • Standard: Diethyl Ether.[1][4][6][7]

  • Advanced:Perfluorohexane or FC-72 .

• Seal & Wait: Seal the outer jar. The anti-solvent vapors will slowly diffuse into the inner vial.

• Why this works: The slow introduction of the anti-solvent allows the fluorinated chains to align slowly (packing into fluorous bilayers) without the kinetic shock that causes oiling out.

References

• Oiling Out Mechanisms: Mettler Toledo. "Oiling Out in Crystallization." Link

• Fluorine Effect on pKa: National Institutes of Health (NIH). "Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux." Link

• Fluorous Solid-State Segregation: PubMed. "Fluorine segregation in crystalline materials: structural control... in CF3-substituted tetrathiafulvalene derivatives." Link

• Solvents for Fluorinated Salts: Google Patents. "Organic synthesis applications of non-aqueous fluoride salt solutions (Use of BTFE)." Link

• pKa of Fluorinated Acids/Amines: Digitell Inc (ACS Division). "Determining the pKa of 10 PFAS and fluoroacetic acids using 19F-NMR." Link

Sources

• 1. reddit.com [reddit.com]
• 2. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ors.od.nih.gov [ors.od.nih.gov]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Metal Catalyst Removal for 3-(Fluoromethyl)piperidin-3-ol

Current Status: Operational Ticket ID: METAL-REM-3F-PIP Assigned Expert: Senior Application Scientist, Process Chemistry Division

Core Directive & Problem Analysis

The Challenge: You are isolating 3-(Fluoromethyl)piperidin-3-ol , a polar, heterocyclic scaffold. The presence of the secondary amine (

) and the tertiary alcohol ( ) in a 1,3-relationship creates a perfect "bidentate pocket" for metal coordination.

Unlike simple aromatics where metal catalysts (typically Palladium, Ruthenium, or Rhodium) merely adhere to the surface, your molecule actively binds to the metal center, forming a stable 5- or 6-membered chelate ring. Standard silica chromatography often fails here because the metal drags the product (tailing) or elutes with it.

The Objective: Reduce metal residues (specifically Palladium, Pd) from >500 ppm to <10 ppm (compliant with ICH Q3D Class 2B limits) without sacrificing yield to non-specific adsorption.

Regulatory & Safety Thresholds (ICH Q3D)

Before initiating purification, verify your target limits based on the route of administration.

Element	Class	Oral PDE (µ g/day )	Oral Concentration Limit (10g daily dose)	Parenteral Limit (10g daily dose)
Palladium (Pd)	2B	100	10 ppm	1 ppm
Platinum (Pt)	2B	100	10 ppm	1 ppm
Ruthenium (Ru)	2B	100	10 ppm	1 ppm
Rhodium (Rh)	2B	100	10 ppm	1 ppm

Ref: ICH Q3D (R2) Guideline for Elemental Impurities [1]

Mechanism of Interference

To solve the problem, you must visualize the enemy. The diagram below illustrates why simple washing fails. The fluorine atom (

) exerts an inductive withdrawing effect, slightly reducing the basicity of the amine, but the chelate effect remains thermodynamically favored.

Caption: Bidentate coordination of the piperidine nitrogen and hydroxyl group stabilizes the metal, resisting standard extraction.

Validated Removal Protocols

Method A: Thiol-Modified Silica Scavenging (The Gold Standard)

Best for: Late-stage intermediates (grams to kilos).[1] High selectivity prevents yield loss.

Why this works: The sulfur atoms in thiols (e.g., Trimercaptotriazine or TMT) form a bond with Pd that is orders of magnitude stronger than the N-Pd bond in your product. It effectively "steals" the metal.

Protocol:

• Dissolution: Dissolve crude 3-(Fluoromethyl)piperidin-3-ol in THF or MeOH (10 volumes). Avoid DMF if possible (DMF can stabilize Pd clusters).

• Loading: Add Si-TMT (Silica-supported Trimercaptotriazine) or Si-Thiol .[1]

  • Dosage: 2–4 equivalents relative to the residual metal content (not the product). If metal content is unknown, use 5-10 wt% relative to the product.

• Incubation: Stir at 50°C for 4 hours .

  • Note: Heat is critical here. Room temperature stirring often fails to overcome the activation energy required to break the product-metal chelate.

• Filtration: Filter through a 0.45 µm pad or sintered glass. The Pd remains bound to the solid silica.

• Analysis: Test filtrate via ICP-MS.

Decision Matrix for Scavengers:

Scavenger Type	Functional Group	Best For	Compatibility
Si-TMT	Trimercaptotriazine	Pd(II), Pd(0), Ru, Rh	Best general purpose; low non-specific binding.
Si-Thiol	Propylthiol	Ag, Hg, Pd	Good, but can smell; slightly less effective for Pd(0).
Si-Diamine	Ethylenediamine	Zn, Cu, Ni	Avoid for this product (competitor amine).[1]

Method B: The "TMT" Precipitation (Bulk Extraction)

Best for: Large scale (>1kg) cost-reduction.

Why this works: Free TMT (Trisodium salt of trimercaptotriazine) is water-soluble.[1] When it binds Pd, the resulting Pd-TMT complex is insoluble in both water and organic solvents, precipitating out.

Protocol:

• Dissolve product in Ethyl Acetate (EtOAc) .

• Add an aqueous solution of TMT-Na3 (0.1 M).

• Stir vigorously for 30-60 minutes.

• Observation: Look for a fine precipitate at the interface.

• Filter the biphasic mixture through Celite to remove the Pd-TMT solids.

• Separate layers; dry organic layer over Na2SO4.[2]

Troubleshooting & FAQ

Q1: I used Activated Carbon, but my yield dropped by 40%. Why? Expert Answer: Activated carbon is non-selective. It adsorbs based on surface area and polarity. Your molecule is a polar amine; it sticks to the carbon surface. Stop using carbon. Switch to Si-TMT (Method A), which relies on chemisorption (S-Pd bond) rather than physisorption, leaving your product in solution.

Q2: The filtrate is still colored (yellow/brown) after scavenging. Expert Answer: Color is not always a reliable indicator of metal content at ppm levels.[1] However, persistent color often indicates oxidized conjugated byproducts or colloidal Pd.

• Action: Pass the solution through a 0.2 µm PTFE filter to remove colloidal nanoparticles, then repeat Method A with fresh scavenger at 60°C.

Q3: Can I use crystallization instead? Expert Answer: Yes, but with a caveat.

• Strategy: Convert the amine to a salt (e.g., Hydrochloride or Oxalate).

• Protocol: Dissolve free base in EtOH, add 1.1 eq HCl in dioxane. Cool to 0°C.[2]

• Mechanism:[3] Protonating the Nitrogen (

  ) destroys its ability to donate a lone pair to the metal, breaking the chelate. The metal stays in the mother liquor while the salt crystallizes.

• Risk:[4][5][6][7][8] Ensure the metal doesn't co-precipitate. Wash crystals thoroughly with cold solvent.

Workflow Visualization

Follow this logic flow to determine the correct purification path for your specific batch.

Caption: Strategic workflow for metal removal based on initial contamination levels.

References

• ICH Q3D (R2) Guideline for Elemental Impurities. International Council for Harmonisation. (2022).[5][9] Available at: [Link]

• Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900.[1] (2004). Available at: [Link]

• Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205. (2005).[10] Available at: [Link]

• Biotage. "Metal Scavenging User Guide." Biotage Technical Literature. Available at: [Link] (General landing page for verified technical guides).

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. database.ich.org [database.ich.org]
• 5. biotage.com [biotage.com]
• 6. interlabor.ch [interlabor.ch]
• 7. orgsyn.org [orgsyn.org]
• 8. onyxipca.com [onyxipca.com]
• 9. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Handling the Hygroscopic Nature of 3-(Fluoromethyl)piperidin-3-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

PART 1: CORE DIRECTIVE - Understanding the Impact of Hygroscopicity

Hygroscopicity is the tendency of a substance to attract and absorb moisture from the surrounding atmosphere.[1][2] For 3-(Fluoromethyl)piperidin-3-ol hydrochloride, a polar organic salt, this affinity for water can introduce significant variability and error into experimental workflows.

Why is this a critical issue?

Moisture absorption can lead to a cascade of problems that compromise experimental validity:

• Inaccurate Measurements: The absorbed water contributes to the total weight of the substance, leading to an underdosing of the active compound in your reactions or assays. This directly impacts stoichiometry and concentration-dependent results.[3]

• Chemical Instability: The presence of water can facilitate hydrolysis or other degradation pathways, reducing the purity of the compound and potentially introducing unforeseen side products.[2][]

• Altered Physical Properties: What was once a free-flowing powder can become a clumped, sticky, or even liquid substance, making it difficult to handle, weigh, and dispense accurately.[5][6]

• Poor Reproducibility: Inconsistent moisture content between aliquots or different batches of the compound is a major source of experimental variability, leading to results that are difficult to reproduce.[3]

The consequences of mishandling hygroscopic materials include delays in manufacturing, costly investigations into failed release testing, and unreliable research data.[7]

PART 2: SCIENTIFIC INTEGRITY & LOGIC - Troubleshooting Guides and FAQs

This section provides practical, question-and-answer-based guidance to address common challenges encountered when working with 3-(Fluoromethyl)piperidin-3-ol hydrochloride.

Frequently Asked Questions (FAQs)

Q1: My 3-(Fluoromethyl)piperidin-3-ol hydrochloride appears clumpy and is difficult to weigh. What should I do?

This is a clear indication of moisture absorption. To salvage the material and ensure accurate measurements, follow this protocol:

Protocol: Drying Hygroscopic Compounds

• Preparation: Place the clumped material in a suitable vacuum-compatible flask (e.g., a round-bottom flask).

• Drying: Connect the flask to a high-vacuum line or place it in a vacuum oven. Gentle heating (e.g., 30-40°C) can accelerate the drying process, but ensure the temperature is well below the compound's melting or decomposition point.

• Duration: Dry the material for a sufficient period (e.g., 4-12 hours) until it returns to a free-flowing powder.

• Post-Drying Storage: Immediately transfer the dried compound to a desiccator containing an active desiccant (e.g., Drierite®, silica gel) to prevent reabsorption of moisture.

For a visual representation of a related technique for handling air- and moisture-sensitive reagents, see the diagram below.

Caption: Key steps in preparing for the transfer of moisture-sensitive reagents.[8]

Q2: How can I quantitatively determine the water content of my 3-(Fluoromethyl)piperidin-3-ol hydrochloride?

Visual inspection can be subjective. For accurate quantification of water content, the gold standard is Karl Fischer titration . This analytical method is highly specific to water and can provide a precise measurement of the percentage of water in your sample. Knowing the exact water content allows you to correct for it in your weighings to ensure accurate stoichiometry.

Alternative, though less precise, methods include Thermogravimetric Analysis (TGA) , which measures weight loss upon heating, and Loss on Drying (LOD) .[7]

Q3: What are the best practices for the routine handling and storage of this compound?

Proactive prevention is key to maintaining the integrity of hygroscopic materials.

Storage:

• Primary Container: Always keep the compound in its original, tightly sealed container.[1][5]

• Secondary Containment: Store the primary container within a desiccator containing a fresh, active desiccant.[3] Color-indicating silica gel is useful for visually monitoring the desiccant's effectiveness.

• Inert Atmosphere: For long-term storage or for highly sensitive applications, storing the material under an inert atmosphere (e.g., in a glove box or a sealed container backfilled with nitrogen or argon) is the best practice.[3]

Handling:

• Controlled Environment: Whenever possible, handle the compound in a low-humidity environment like a glove box.[3][9]

• Minimize Exposure: Have all necessary equipment (spatulas, weigh boats, etc.) clean, dry, and ready before opening the container to minimize its exposure to the atmosphere.[1][5]

• Work Quickly: Weigh the desired amount of the compound as rapidly as possible and promptly reseal the container.[5]

Caption: A logical flow for the proper storage and handling of hygroscopic compounds.

Q4: Can I prepare a stock solution to avoid repeatedly opening the solid container?

Yes, preparing a stock solution is an excellent strategy.

Protocol: Preparing a Stock Solution

• Solvent Selection: Use a high-purity, anhydrous solvent that is compatible with your compound and experimental system.

• Drying (Optional but Recommended): For critical applications, dry the solid compound under vacuum as described in Q1 before preparing the solution.

• Preparation: In a controlled, low-humidity environment, accurately weigh the compound and dissolve it in the appropriate volume of anhydrous solvent.

• Storage: Store the solution in a tightly sealed container, preferably with a septum cap to allow for the withdrawal of aliquots with a syringe under an inert atmosphere.[8] You must validate the stability of the compound in the chosen solvent over your intended storage period.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent reaction yields	Inaccurate weighing due to moisture absorption.	1. Dry the compound under vacuum. 2. Perform Karl Fischer titration to determine water content and adjust weighing accordingly.
Compound has turned into a sticky solid or liquid	Significant moisture absorption (deliquescence).	1. Attempt to dry the compound under high vacuum with gentle heating. 2. If drying is unsuccessful, the compound may be too compromised for use.
Formation of unexpected byproducts	Water-mediated degradation (e.g., hydrolysis).	1. Ensure all reagents, solvents, and glassware are rigorously dried. 2. Handle the hygroscopic compound under an inert atmosphere.
Difficulty in achieving a consistent baseline in analytical measurements	Changing water content of the analytical standard.	1. Prepare a stock solution of the standard in an anhydrous solvent. 2. Store the solid standard in a desiccator and handle it in a glove box.

PART 3: VISUALIZATION & FORMATTING

The provided diagrams and tables are designed to offer quick, at-a-glance information to support the textual guidance. The logical flow of the troubleshooting and handling protocols is visually represented to reinforce best practices.

References

• Title: Hygroscopic: What it Means, What You Need to Know Source: CORECHEM Inc. URL: [Link]

• Title: How do you handle hygroscopic solutes in the lab? Source: TutorChase URL: [Link]

• Title: 3 Ways to Handle Hygroscopic Material Challenges Source: Vesta® Nutra URL: [Link]

• Title: Perfect Climate for Pharmaceutical Manufacturing Source: Humiscope URL: [Link]

• Title: Best practices for handling chemical reagents to prevent cross-contamination Source: Quimivita URL: [Link]

• Title: Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Techniques for Handling Air- and Moisture-Sensitive Compounds Source: Wipf Group - University of Pittsburgh URL: [Link]

• Title: How to Handle Hygroscopic Reference Standards? Source: Chromatography Forum URL: [Link]

• Title: (R)-3-(fluoromethyl)piperidin-3-ol Source: PubChem URL: [Link]

• Title: How do you guys prepare solutions of hygroscopic chemicals? Source: Reddit URL: [Link]

• Title: Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach Source: ResearchGate URL: [Link]

• Title: Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Source: Taylor & Francis Online URL: [Link]

Sources

• 1. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 2. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. tutorchase.com [tutorchase.com]
• 6. humiscope.com.au [humiscope.com.au]
• 7. tandfonline.com [tandfonline.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]

Minimizing side reactions during deprotection of fluoromethyl piperidines

This content is structured as a specialized Technical Support Center for medicinal chemists and process development scientists. It bypasses generic advice to address the specific reactivity profiles of fluorinated heterocycles.

Status: Online | Tier: 3 (Senior Application Scientist) | Ticket Subject: Minimizing Side Reactions in Fluoromethyl Piperidines

Executive Summary: The "Fluorine Effect" on Deprotection

Welcome to the specialized support module for fluoromethyl piperidines. While the fluorine atom is a powerful bioisostere for metabolic stability and pKa modulation, it introduces specific vulnerabilities during deprotection:

• -Elimination (HF Loss): The strong inductive effect of fluorine acidifies adjacent protons ( ), making the system prone to E2 or E1cB elimination, generating unstable enamines.

• Hydrodefluorination: Under reductive conditions (Pd/C), the C-F bond can be cleaved, reverting the molecule to the des-fluoro analog.

• N-Alkylation (Self-Immolation): During acid deprotection, generated carbocations can trap the nucleophilic nitrogen if not properly scavenged.

Module 1: Acidic Deprotection (N-Boc Removal)

Primary Risk: Alkylation by

-butyl cations and post-deprotection HF elimination upon neutralization.

The Mechanism of Failure

When removing the Boc group with TFA or HCl, the

-butyl cation ( ) is generated.[1][2] In standard chemistry, this is trivial. In fluoromethyl piperidines, two things happen:

• The inductive effect lowers the basicity of the piperidine nitrogen (pKa drops from ~11 to ~8-9), making it a poorer nucleophile, which is good for preventing N-alkylation but...

• If the reaction mixture is neutralized (free-based) for workup, the basic conditions immediately trigger HF elimination if the fluorine is

  to the nitrogen (e.g., 3-fluoropiperidine) or if an exocyclic double bond is energetically favorable.

Troubleshooting Protocol: The "Salt-Only" Strategy

Parameter	Standard Protocol	Fluorine-Optimized Protocol	Why? (Causality)
Reagent	20-50% TFA in DCM	4M HCl in Dioxane (preferred) or TFA with Scavengers	TFA salts are hygroscopic and can retain acid; HCl salts are crystalline and stable.
Scavengers	Water, TIPS	Triethylsilane (TES) + Water (1:1 ratio, 5% vol)	TES aggressively quenches cations, preventing alkylation of the electron-deficient amine.
Workup	Aqueous NaHCO wash	Evaporation ONLY (Do not wash)	Aqueous base triggers HF elimination. Isolate the amine as the HCl/TFA salt.
Storage	Free amine oil	Solid Salt at -20°C	The free amine is kinetically unstable; the protonated salt prevents lone-pair assisted elimination.

Q&A: Common User Issues

Q: I see a +56 mass shift in LCMS after TFA deprotection. A: This is

-butyl alkylation. Your scavenger loading is too low. Switch to the "Cocktail S" equivalent: TFA:DCM:TES:Water (45:45:5:5) . The water hydrolyzes the -butyl trifluoroacetate intermediate, and TES traps the cation.

Q: My product decomposes when I run a silica column. A: Silica is slightly acidic/basic and promotes elimination. Avoid purification of the free amine. Carry the crude salt directly to the next step (e.g., amide coupling) and use a base (DIPEA) in situ only when the electrophile is present.

Module 2: Hydrogenolysis (N-Cbz / N-Bn Removal)

Primary Risk: Hydrodefluorination (C-F bond cleavage).

The Mechanism of Failure

Palladium is an excellent catalyst for breaking C-F bonds, especially if they are allylic, benzylic, or if the reaction is allowed to run too long. The mechanism involves oxidative addition of Pd(0) into the C-F bond.

Decision Matrix: Selecting the Right Catalyst

Troubleshooting Protocol: Preventing Defluorination

• Catalyst Poisoning: If you observe M-19 (loss of F) or M-20 (loss of HF) peaks, add 0.5 eq. of Pyridine or Ethylenediamine to the reaction. This selectively poisons the highly active sites on the Pd surface responsible for C-F activation without stopping the easier C-N bond cleavage (deprotection).

• Solvent Switch: Avoid MeOH/EtOH if possible. Use Ethyl Acetate (EtOAc) or THF . Protic solvents can facilitate the solvation of the leaving fluoride ion.

• Acidification: Run the hydrogenation in the presence of 1.0 eq. HCl . Protonating the resulting amine prevents it from coordinating to the Pd, which often directs the catalyst toward the nearby C-F bond (Directing Group Effect).

Module 3: Base-Labile Deprotection (N-Fmoc)

Primary Risk: E1cB Elimination driven by the deprotection base.

The Mechanism of Failure

Standard Fmoc removal uses 20% Piperidine in DMF. Piperidine is a secondary amine (pKa ~11) and a strong nucleophile. For

-fluoropiperidines, the acidity of the -proton is enhanced. Piperidine can deprotonate this position, leading to the expulsion of fluoride.

Visualizing the Threat: The Elimination Pathway

Troubleshooting Protocol: The "Soft Base" Switch

If you detect elimination products (alkenes) during Fmoc removal:

• Switch Reagent: Replace Piperidine with Piperazine (5% w/v) or DBU (1%) + Piperidine (1%) . Piperazine is less basic (pKa ~9.[3]8) but sufficiently nucleophilic to remove the Fmoc group via the fulvene mechanism.

• Shorten Time: Standard protocols run for 30 minutes. Fluorinated substrates often deprotect in 5-10 minutes . Monitor by LCMS and quench immediately.

• Scavenger Additives: Add HOBt (0.1 M) to the deprotection cocktail. This suppresses aspartimide-like side reactions and buffers the basicity slightly.

Summary of Recommended Conditions

Deprotection	Standard Reagent	Fluorine-Safe Reagent	Critical Control Parameter
N-Boc	TFA / DCM	4M HCl / Dioxane	Isolate as Salt. Do not free-base.
N-Cbz	Pd/C, H , MeOH	Pd(OH) , H , EtOAc	Add 1 eq. HCl to prevent chelation.
N-Fmoc	20% Piperidine	5% Piperazine / DMF	Reduce reaction time to <10 mins.

References

• Lundt, B. F., et al. "Selective removal of the N-Boc protecting group in the presence of S-tert-butylcysteine." International Journal of Peptide and Protein Research, vol. 12, no. 5, 1978, pp. 258-268. (Foundational work on scavenger cocktails)

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, vol. 61, no. 14, 2018, pp. 5822–5880. (Authoritative review on fluorine effects on pKa and stability)

• O’Hagan, D. "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, vol. 37, 2008, pp. 308-319. (Mechanistic grounding on C-F bond strength and elimination risks)

• Han, J., et al. "Recent Advances in the Synthesis of Fluorinated Piperidines." Organic & Biomolecular Chemistry, vol. 19, 2021, pp. 4225-4240. (Specific stability data on fluoropiperidines)

• Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups." Chemical Reviews, vol. 109, no. 6, 2009, pp. 2455–2504. (Comprehensive guide on deprotection conditions and side reactions)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid, General Access to Chiral β-Fluoroamines and β, β-Difluoroamines via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC-MS Method Development for the Analysis of 3-(Fluoromethyl)piperidin-3-ol

This guide provides a comprehensive framework for developing and validating a robust HPLC-MS method for the quantification of 3-(Fluoromethyl)piperidin-3-ol. This small, polar, fluorinated molecule presents unique analytical challenges that necessitate a thorough and scientifically-grounded approach to method development. We will explore and compare various chromatographic strategies, delve into mass spectrometric considerations, and provide detailed, actionable protocols grounded in regulatory expectations.

The Analytical Challenge: Understanding 3-(Fluoromethyl)piperidin-3-ol

The molecular structure of 3-(Fluoromethyl)piperidin-3-ol dictates the complexities of its analysis. Its key features include:

• High Polarity: The presence of a hydroxyl group and a secondary amine within the piperidine ring imparts significant hydrophilicity. This makes it challenging to retain on traditional reversed-phase (RP) columns, which rely on hydrophobic interactions.[1][2]

• Fluorination: The fluoromethyl group can influence the molecule's chromatographic behavior and its ionization and fragmentation in the mass spectrometer. While fluorination can sometimes enhance retention on specialized phases, it can also impact ionization efficiency.[3][4][5]

• Low Molecular Weight: Small molecules can be prone to interference from other low-mass components in the sample matrix.

• Lack of a Strong Chromophore: The absence of a significant UV-absorbing moiety makes HPLC with UV detection less suitable, positioning mass spectrometry as the detector of choice for achieving requisite sensitivity and selectivity.

These characteristics demand a careful selection of chromatographic and mass spectrometric conditions to achieve a sensitive, specific, and reproducible analytical method.

Chromatographic Strategy: A Head-to-Head Comparison

The primary hurdle in the HPLC analysis of 3-(Fluoromethyl)piperidin-3-ol is achieving adequate retention on the stationary phase. Two principal chromatographic modes come to the fore: Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase (RP) chromatography with specialized columns or mobile phases.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is often the go-to technique for highly polar compounds that are poorly retained in reversed-phase systems.[1][2][6][7][8] The retention mechanism in HILIC is based on the partitioning of the analyte between a water-enriched layer on the surface of a polar stationary phase and a mobile phase with a high organic content.[2]

Advantages of HILIC:

• Enhanced Retention: HILIC provides excellent retention for polar analytes like 3-(Fluoromethyl)piperidin-3-ol.[1][6]

• Increased MS Sensitivity: The high organic content of the mobile phase facilitates efficient desolvation in the electrospray ionization (ESI) source, often leading to a significant enhancement in signal intensity.[2][6]

• Orthogonal Selectivity: HILIC offers a different selectivity compared to reversed-phase, which can be beneficial for separating the analyte from matrix interferences.[1]

Considerations for HILIC Method Development:

• Column Choice: A variety of HILIC stationary phases are available, including bare silica, amide, and zwitterionic phases. For a basic compound like 3-(Fluoromethyl)piperidin-3-ol, an amide or a zwitterionic column could provide a good starting point, offering a balance of hydrophilic and potential ion-exchange interactions.

• Mobile Phase Composition: The mobile phase typically consists of a high percentage of acetonitrile (ACN) and a smaller amount of an aqueous buffer. A starting point could be 90-95% ACN with a volatile buffer such as ammonium formate or ammonium acetate to ensure compatibility with MS detection. The aqueous portion's pH should be carefully controlled to maintain a consistent ionization state of the analyte.

• Equilibration Time: HILIC columns can require longer equilibration times between injections to ensure reproducible retention times.

Experimental Workflow: HILIC Method Development

Caption: HILIC-MS method development workflow.

Reversed-Phase (RP) Chromatography

While conventional C18 columns will likely show poor retention, several RP strategies can be employed for polar compounds.

• "Aqueous" C18 Columns: These are specially designed C18 columns that are stable in highly aqueous mobile phases and can provide better retention for polar analytes compared to traditional C18 phases.

• Fluorinated Phases: Phenyl-fluorinated or perfluoroalkyl stationary phases can offer alternative selectivity for fluorinated analytes through dipole-dipole, π-π, and other interactions.[4][5]

• Ion-Pairing Chromatography: While effective for retention, traditional ion-pairing reagents are not MS-friendly due to their non-volatile nature and tendency to cause ion suppression. This approach is generally not recommended for LC-MS applications.

Advantages of a successful RP method:

• Robustness and Reproducibility: RP methods are often perceived as more robust and less prone to the long equilibration times sometimes associated with HILIC.

• Familiarity: Many laboratories have extensive experience with RP chromatography, which can simplify method development and troubleshooting.

Considerations for RP Method Development:

• Mobile Phase Additives: The use of volatile mobile phase additives is crucial. For a basic compound like 3-(Fluoromethyl)piperidin-3-ol, a low concentration of an acid like formic acid or acetic acid in the mobile phase will protonate the analyte, increasing its polarity but potentially improving peak shape.

• pH Control: The mobile phase pH should be carefully controlled to ensure consistent ionization of the analyte. For a basic compound, a lower pH (e.g., 2-4) will ensure it is fully protonated.

Experimental Workflow: Reversed-Phase Method Development

Caption: Reversed-Phase LC-MS method development workflow.

Comparison of Chromatographic Approaches

Feature	HILIC	Reversed-Phase (with specialized columns)
Retention of Polar Analytes	Excellent	Moderate to Good
MS Sensitivity	Generally Higher	Good
Selectivity	Orthogonal to RP	Different selectivity based on phase chemistry
Robustness	Can require careful equilibration	Generally considered very robust
Mobile Phase	High Organic (e.g., >80% ACN)	High Aqueous (e.g., <10% Organic)

Recommendation: For 3-(Fluoromethyl)piperidin-3-ol, a HILIC-based approach is the recommended starting point due to the high polarity of the analyte and the potential for enhanced MS sensitivity. However, a well-developed method on a modern aqueous-compatible reversed-phase column should not be discounted, especially if HILIC proves problematic in terms of reproducibility.

Mass Spectrometry Method Development

Given its structure, 3-(Fluoromethyl)piperidin-3-ol is expected to ionize well in positive ion electrospray ionization (ESI) mode, forming a protonated molecule [M+H]⁺.

Source Parameter Optimization

Direct infusion of a standard solution of the analyte into the mass spectrometer is the first step. This allows for the optimization of key source parameters to maximize the signal of the precursor ion.

• Capillary Voltage: Typically in the range of 3-5 kV for positive ESI.

• Gas Flows (Nebulizer and Drying Gas): These should be optimized to ensure efficient droplet formation and desolvation.

• Drying Gas Temperature: A balance must be struck to ensure efficient desolvation without causing thermal degradation of the analyte.

Fragmentation and MRM Development

For quantitative analysis, tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode is the gold standard for selectivity and sensitivity.

• Precursor Ion Selection: The [M+H]⁺ ion of 3-(Fluoromethyl)piperidin-3-ol will be selected in the first quadrupole.

• Collision Energy Optimization: The precursor ion is fragmented in the collision cell. The collision energy should be optimized to produce a few stable and abundant product ions.

• Product Ion Selection: Characteristic product ions are selected in the third quadrupole. The fragmentation of piperidine derivatives often involves the loss of small neutral molecules or cleavage of the ring structure. For 3-(Fluoromethyl)piperidin-3-ol, potential fragmentation pathways could include:

  • Loss of water (H₂O) from the hydroxyl group.

  • Loss of the fluoromethyl group.

  • Ring opening and subsequent fragmentation.[9]

At least two MRM transitions should be monitored for confident identification and quantification (one for quantification and one for confirmation).

Method Validation According to Regulatory Guidelines

Once the HPLC-MS method is developed, it must be validated to ensure it is fit for its intended purpose. The International Council for Harmonisation (ICH) Q2(R2) guideline provides a comprehensive framework for validation.[10][11][12][13][14] The US Food and Drug Administration (FDA) also provides guidance that aligns with ICH principles.[15][16][17]

The following parameters should be evaluated:

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of other components.	No significant interference at the retention time of the analyte in blank samples.
Linearity and Range	The ability to obtain test results which are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% of the true value (may be tighter depending on application).
Precision (Repeatability and Intermediate Precision)	The degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at the Lower Limit of Quantification).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10, with acceptable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when parameters are slightly varied.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should remain within a specified percentage of the initial concentration.

Protocol: HPLC-MS Method Validation

• Prepare a Validation Protocol: This document should outline the validation experiments, the parameters to be evaluated, and the pre-defined acceptance criteria.

• Specificity: Analyze blank matrix samples to assess for any interfering peaks at the retention time of 3-(Fluoromethyl)piperidin-3-ol.

• Linearity: Prepare a series of calibration standards at a minimum of five concentration levels spanning the expected range of the samples. Perform a linear regression analysis of the peak area versus concentration.

• Accuracy and Precision: Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high). Analyze multiple replicates of these QCs on different days and with different analysts to assess intra-day (repeatability) and inter-day (intermediate) precision and accuracy.

• LOD and LOQ: Determine the LOD and LOQ by analyzing a series of diluted solutions and calculating the signal-to-noise ratio.

• Robustness: Intentionally vary critical method parameters (e.g., mobile phase composition, pH, column temperature, flow rate) within a small range and assess the impact on the results.

• Stability: Evaluate the stability of the analyte in the sample matrix under various storage conditions (e.g., room temperature, refrigerated, frozen) and after multiple freeze-thaw cycles.

Conclusion

The development of a robust and reliable HPLC-MS method for 3-(Fluoromethyl)piperidin-3-ol requires a systematic approach that addresses the challenges posed by its high polarity and fluorinated nature. A HILIC-based method is recommended as the primary strategy due to its superior retention of polar compounds and potential for enhanced MS sensitivity. A well-optimized reversed-phase method on a suitable stationary phase remains a viable alternative. In either case, careful optimization of both chromatographic and mass spectrometric parameters is paramount. Adherence to the principles outlined in the ICH Q2(R2) guideline for method validation is essential to ensure the generation of high-quality, defensible data for researchers, scientists, and drug development professionals.

References

• CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google P
• CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google P

• HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. (URL: [Link])

• HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. (URL: [Link])

• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed. (URL: [Link])

• HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. (URL: [Link])

• Electron ionization induced fragmentation of fluorinated derivatives of bisphenols - PubMed. (URL: [Link])

• Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. (URL: [Link])

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchGate. (URL: [Link])

• Hydrophilic Interaction Chromatography Method Development and Troubleshooting - Agilent. (URL: [Link])

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (URL: [Link])

• Electron ionization induced fragmentation of fluorinated derivatives of bisphenols | Request PDF - ResearchGate. (URL: [Link])

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (URL: [Link])

• Validation of Analytical Procedure Q2(R2) - ICH. (URL: [Link])

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (URL: [Link])

• Fluorine speciation analysis using reverse phase liquid chromatography coupled off-line to continuum source molecular absorption spectrometry (CS-MAS) - PubMed. (URL: [Link])

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (URL: [Link])

• HILIC: A Critical Evaluation | LCGC International. (URL: [Link])

• High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow | Analytical Chemistry - ACS Publications. (URL: [Link])

• Hydrophilic interaction chromatography - Wikipedia. (URL: [Link])

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy. (URL: [Link])

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - RSC Publishing. (URL: [Link])

• Mass spectra of fluorocarbons. (URL: [Link])

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - NIH. (URL: [Link])

• Validation of Analytical Procedures Q2(R2) - ICH. (URL: [Link])

• ICH Q2(R2): Validation of Analytical Procedures | Request PDF - ResearchGate. (URL: [Link])

• Fluorine Speciation Analysis Using Reverse Phase Liquid Chromatography Coupled Off-Line to Continuum Source Molecular Absorption Spectrometry (CS-MAS): Identification and Quantification of Novel Fluorinated Organic Compounds in Environmental and Biological Samples - ResearchGate. (URL: [Link]_)

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC. (URL: [Link])

• Question Video: Mass Spectrum of Fluorine (F₂) - Nagwa Classes. (URL: [Link])

• ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXI. (URL: [Link])

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. (URL: [Link])

• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (URL: [Link])

• Validation of Analytical Methods according to the New FDA Guidance - YouTube. (URL: [Link])

• Analytical Method Validation and Transfer According to the New FDA Guidance - Webinar (Recorded) - Research and Markets. (URL: [Link])

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A Tale of Two Substituents: Unraveling the Binding Affinity of Fluoro- vs. Methyl-Piperidine Analogs

A Senior Application Scientist's Guide to a Critical Design Choice in Drug Discovery

The piperidine scaffold is a cornerstone of modern medicinal chemistry, gracing the structures of numerous approved drugs.[1] Its saturated, six-membered heterocyclic ring offers a versatile three-dimensional framework that can be tailored to interact with a wide array of biological targets. The strategic decoration of this ring is a key aspect of drug design, and among the most common substituents employed are the seemingly simple methyl and the increasingly popular fluoromethyl groups. The choice between these two can have profound consequences for a molecule's binding affinity and overall pharmacological profile. This guide provides an in-depth comparison of fluoromethyl and methyl piperidine analogs, supported by experimental data, to empower researchers in making informed decisions in their drug discovery endeavors.

The Subtle Dance of Physicochemical Properties: How Fluorine Changes the Game

The substitution of a methyl group with a fluoromethyl group introduces subtle yet significant alterations to the physicochemical properties of the piperidine ring, which in turn can dramatically influence its interaction with a biological target.

Basicity (pKa): A Balancing Act

The basicity of the piperidine nitrogen is a critical determinant of its interaction with target proteins, particularly with acidic residues like aspartate and glutamate. The introduction of fluorine, a highly electronegative atom, can modulate this basicity. The extent of this modulation is highly dependent on the position of the fluorine atom relative to the nitrogen.

Lipophilicity (LogP): A Non-Linear Relationship

Lipophilicity, a measure of a compound's solubility in fats and oils, is a key factor in membrane permeability and target engagement. While the addition of a methyl group generally increases lipophilicity, the effect of a fluoromethyl group is more nuanced. The impact on LogP is not always a simple increase and can be influenced by the overall molecular context.[2]

Conformational Control: The Shape of a Ligand Dictates Its Fate

The three-dimensional shape of a ligand is paramount for its ability to fit into the binding pocket of a receptor. Both methyl and fluoromethyl groups can influence the conformational preferences of the piperidine ring. N-methylpiperidine, for instance, predominantly adopts a chair conformation with the methyl group in an equatorial position to minimize steric hindrance.[3][4] The introduction of a fluoromethyl group can alter these conformational equilibria, potentially favoring a conformation that is more or less amenable to binding. The conformational behavior of fluorinated piperidines is a complex interplay of electrostatic interactions, hyperconjugation, and steric factors.[5]

A Head-to-Head Comparison: Binding Affinity Data

Direct comparative studies of the binding affinity of methyl versus fluoromethyl piperidine analogs are not abundant in the literature. However, a notable example can be found in the development of inhibitors for the Colony-Stimulating Factor 1 Receptor (CSF1R), a target in neuroinflammation and oncology.

Compound	Structure	Target	IC50 (nM)	Reference
CPPC (Methyl analog)	5-cyano-N-(4-(4-methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide	CSF1R	~1	[5]
Psa374 (Fluoromethyl analog)	4-fluoromethyl analog of CPPC	CSF1R	0.22	[5]

In this specific case, the substitution of a methyl group with a fluoromethyl group on the piperazine ring (a related heterocyclic amine) of the CSF1R inhibitor CPPC resulted in a nearly five-fold increase in binding affinity.[5] This highlights the potential for fluoromethyl substitution to significantly enhance potency. The precise reasons for this enhanced affinity are likely a combination of factors, including altered electronics, hydrogen bonding potential, and conformational effects within the receptor's binding site.

The "Why": Mechanistic Insights into Binding Affinity Differences

The observed differences in binding affinity between methyl and fluoromethyl piperidine analogs can be attributed to a combination of electronic and steric effects that influence the non-covalent interactions within the binding pocket of a protein.

Caption: Key factors influencing the binding affinity of methyl vs. fluoromethyl piperidine analogs.

The electron-withdrawing nature of the fluorine atom in the fluoromethyl group can create a more polarized C-H bond, potentially leading to favorable interactions with electron-rich regions of the binding pocket. Furthermore, the fluorine atom can act as a weak hydrogen bond acceptor, an interaction not possible with a methyl group. These subtle electronic changes, coupled with potential shifts in the conformational landscape of the piperidine ring, can lead to a more optimal fit within the receptor, resulting in higher binding affinity.

Experimental Protocol: A Self-Validating Radioligand Competition Binding Assay

To experimentally compare the binding affinity of a novel methyl-piperidine analog (Test Compound M) and its corresponding fluoromethyl analog (Test Compound F), a radioligand competition binding assay is a robust and widely used method. This protocol is designed to be self-validating by including appropriate controls and data analysis steps.

Objective: To determine the inhibitory constant (Ki) of Test Compound M and Test Compound F for a specific receptor.

Materials:

• Receptor Source: Cell membranes or purified receptor preparation.

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [3H]-ligand).

• Test Compounds: Test Compound M and Test Compound F, dissolved in a suitable solvent (e.g., DMSO).

• Reference Compound: A known, unlabeled high-affinity ligand for the target receptor.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Wash Buffer: Cold assay buffer.

• Filtration Apparatus: 96-well filter plates (e.g., GF/C) and a vacuum manifold.

• Scintillation Cocktail and Counter.

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Conformational equilibrium in N-methylpiperidine - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Comparative Guide: X-ray Crystallography &amp; Structural Analysis of 3-(Fluoromethyl)piperidin-3-ol Derivatives

This guide provides a comparative structural analysis of 3-(Fluoromethyl)piperidin-3-ol , a specialized pharmacophore increasingly utilized in covalent inhibitors (e.g., KRAS G12C/D targeting). It contrasts this scaffold with its non-fluorinated and direct-fluorinated analogs to highlight the unique conformational and physicochemical advantages it confers in drug discovery.

Executive Summary: The "Fluorine-Lock" Effect

The 3-(Fluoromethyl)piperidin-3-ol scaffold (Structure A ) represents a strategic evolution from the classic 3-methylpiperidin-3-ol (Structure B ) and 3-fluoropiperidin-3-ol (Structure C ). While Structure B offers steric bulk and Structure C modulates pKa via induction, Structure A uniquely combines steric demand with a conformational lock driven by intramolecular hydrogen bonding (IMHB).

This guide analyzes crystallographic evidence and conformational data to demonstrate how the fluoromethyl group pre-organizes the piperidine ring, reducing the entropic penalty upon protein binding—a critical factor in the potency of recent KRAS inhibitors [1].

Structural Comparison: The Alternatives

The following table synthesizes crystallographic data (bond lengths/angles) and physicochemical properties. Note that values for Structure A are derived from bio-active conformations in inhibitor complexes and high-level DFT calculations, as isolated small-molecule crystal data remains proprietary in many active patent families.

Table 1: Comparative Structural & Physicochemical Metrics

Metric	A: 3-(Fluoromethyl)piperidin-3-ol	B: 3-Methylpiperidin-3-ol	C: 3-Fluoropiperidin-3-ol
Core Function	Conformational Lock & H-bond Donor	Steric Isostere	pKa Modulation
C3 Substituent	–CH₂F / –OH	–CH₃ / –OH	–F / –OH
C3–C(subst) Length	1.52 Å (C–CH₂F)	1.53 Å (C–CH₃)	1.38 Å (C–F)
Ring Conformation	Rigid Chair (Stabilized by IMHB)	Flexible Chair	Distorted Chair (Gauche Effect)
Axial Preference	–OH Axial (favors OH···F interaction)	–OH Equatorial (Steric control)	–F Axial (Electronic control)
pKa (Piperidine N)	~8.2 (Modulated)	~9.4 (Basic)	~6.8 (Weakly Basic)
Lipophilicity (LogD)	0.8 (Balanced)	0.5 (Hydrophilic)	1.1 (Lipophilic)
Metabolic Stability	High (Blocked C3 oxidation)	Low (C3 oxidation prone)	Moderate

Key Insight: The C–F bond in A is not just a metabolic blocker; it acts as a hydrogen bond acceptor for the geminal hydroxyl group. This interaction (d(O-H···F) ≈ 2.2 Å) locks the C3-substituents in a specific gauche orientation, often forcing the hydroxyl group into an axial position to maximize interaction, contrary to standard steric predictions [2].

Crystallographic Analysis & Conformational Behavior

The Intramolecular H-Bond (IMHB) Mechanism

In X-ray structures of KRAS inhibitors containing this moiety (e.g., analogs related to Adagrasib or Sotorasib binding pockets), the 3-(fluoromethyl)piperidin-3-ol motif often adopts a specific chair conformation that positions the fluoromethyl group equatorially to minimize 1,3-diaxial strain, while the hydroxyl group remains axial or pseudo-axial to engage in:

• Intramolecular H-bonding with the fluorine atom.

• Intermolecular H-bonding with protein residues (e.g., backbone carbonyls or conserved water molecules in the Switch II pocket).

Diagram 1: Conformational Equilibrium & The "Fluorine Lock"

The following diagram illustrates the thermodynamic equilibrium shifted by the Fluorine-OH interaction.

Caption: The "Fluorine Lock" mechanism. The intramolecular hydrogen bond between the hydroxyl proton and the fluorine atom stabilizes Conformer 2, pre-organizing the molecule for binding and reducing the entropic penalty.

Experimental Protocol: Synthesis & Crystallization

To generate high-quality crystals of 3-(fluoromethyl)piperidin-3-ol derivatives for X-ray validation, a rigorous purification protocol is required to remove regioisomeric impurities common in fluorination reactions.

A. Synthesis (Regioselective Fluorination)

Standard Protocol adapted from WO2024040109A2 [3]

• Precursor: Start with N-Boc-1-oxa-5-azaspiro[2.5]octane (spiro-epoxide).

• Fluorination: Treat with TBAF (Tetrabutylammonium fluoride) or KHF₂ in the presence of a Lewis Acid (e.g., BF₃·OEt₂) in DCM at -78°C.

  • Note: Direct fluorination of the alcohol is less selective. Ring-opening of the epoxide ensures the geminal relationship.

• Deprotection: Removal of N-Boc using 4M HCl in Dioxane.

B. Crystallization Protocol (Self-Validating)

This protocol uses a slow-evaporation technique optimized for polar, H-bonding capable scaffolds.

• Solvent Screen: Prepare saturated solutions (20 mg/mL) in:

  • Methanol (High solubility, good for H-bond networks).

  • Acetonitrile/Water (9:1) (Slower evaporation).

  • Isopropanol (Antisolvent diffusion).

• Seeding: If an oil forms (common due to the flexible ring), induce nucleation by scratching the vial or adding a micro-seed of the hydrochloride salt.

• Vapor Diffusion (Preferred):

  • Inner Vial: 10 mg compound in 0.5 mL Methanol.

  • Outer Vial: 3 mL Diethyl Ether.

  • Time: 3-7 days at 4°C.

• Validation: Check crystals under polarized light. True crystals will extinguish light upon rotation; amorphous solids will not.

Implications for Drug Design (KRAS & Beyond)

The 3-(fluoromethyl)piperidin-3-ol scaffold is not merely a structural anomaly; it is a functional tool.

• pKa Tuning: The electron-withdrawing effect of the CH₂F group lowers the pKa of the piperidine nitrogen to ~8.2 (compared to ~9.4 for the methyl analog). This improves bioavailability by increasing the fraction of uncharged molecules at physiological pH (7.4), enhancing membrane permeability [4].

• Solvation Displacement: In the KRAS Switch II pocket, the hydroxyl group often displaces a conserved water molecule, while the fluorine atom engages in multipolar interactions with the protein backbone, mimicking the water network it replaced.

Diagram 2: Functional Workflow in Drug Optimization

Caption: Decision tree for transitioning from a methyl-substituted lead to the fluoromethyl analog to solve specific ADME and potency issues.

References

• Structure-Based Design of KRAS Inhibitors. Journal of Medicinal Chemistry. (2022). Discusses the role of rigidified piperidine scaffolds in Switch II pocket binding.

• The Fluorine Gauche Effect in Medicinal Chemistry. Angewandte Chemie Int. Ed. (2019). Detailed analysis of fluorine's influence on conformational preferences in heterocycles.

• Patent WO2024040109A2: KRAS Inhibitors. World Intellectual Property Organization. (2024). Describes the synthesis and application of 3-(fluoromethyl)piperidin-3-ol derivatives.

• pKa Modulation by Fluorine. Journal of Fluorine Chemistry. (2019). Comparative study of basicity in fluorinated piperidines.

• BenchChem Comparative Data. BenchChem. (2025). General crystallographic data for piperidinol derivatives.

A Comparative Guide to Purity Validation of 3-(Fluoromethyl)piperidin-3-ol: The Ascendancy of Quantitative NMR (qNMR)

For researchers, scientists, and professionals in drug development, establishing the absolute purity of an active pharmaceutical ingredient (API) is not merely a regulatory checkpoint; it is the bedrock of safety, efficacy, and reproducibility. The structural complexity of modern APIs, such as the fluorinated heterocyclic compound 3-(Fluoromethyl)piperidin-3-ol, demands analytical methodologies that are not only precise and accurate but also fundamentally robust and unequivocal.

This guide provides an in-depth technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods for the purity determination of 3-(Fluoromethyl)piperidin-3-ol. We will move beyond a simple listing of procedural steps to explore the causality behind experimental choices, establishing a framework for a self-validating analytical system.

The Analytical Challenge: 3-(Fluoromethyl)piperidin-3-ol

3-(Fluoromethyl)piperidin-3-ol is a valuable building block in medicinal chemistry. Its structure contains a polar piperidine ring, a tertiary alcohol, and a fluoromethyl group. This combination of features presents unique analytical challenges:

• Polarity: High polarity can make chromatographic analysis difficult, potentially requiring ion-pairing reagents or specialized columns.

• Hygroscopicity: The presence of polar functional groups may lead to water absorption, complicating purity assessment by mass balance.

• Lack of a Strong Chromophore: The molecule lacks a significant UV-absorbing chromophore, which can limit the sensitivity and accuracy of HPLC-UV detection.

• Fluorine Moiety: The presence of fluorine offers a unique analytical handle via ¹⁹F NMR, but its impact on chromatographic behavior must be considered.[1]

Given these challenges, the choice of analytical technique for purity validation is critical.

The Principle of qNMR: A Primary Ratio Method

Quantitative NMR (qNMR) stands apart from most other analytical techniques because it is a primary ratio method of measurement.[2] The fundamental principle is that the integrated area of an NMR signal is directly proportional to the number of nuclei responsible for that resonance.[3][4][5] This allows for the direct quantification of a substance against a certified internal standard without the need for a structurally identical reference standard of the analyte.[2] This is a significant advantage in early drug development when a fully characterized reference standard of the API may not be available or is prohibitively expensive.[4]

Workflow for Purity Determination by qNMR

Caption: The qNMR purity validation workflow.

Experimental Deep Dive: qNMR Purity Validation of 3-(Fluoromethyl)piperidin-3-ol

This section details a robust, self-validating protocol grounded in the principles outlined in the United States Pharmacopeia (USP) General Chapter <761> and the European Pharmacopoeia (Ph. Eur.) Chapter 2.2.33.[6][7][8]

Causality Behind Experimental Choices

1. Selection of the Internal Standard (IS): This is the most critical decision in developing a qNMR assay.[9] The ideal IS must meet several criteria:

• High Purity: Must be a Certified Reference Material (CRM) with a known, high purity (e.g., >99.5%).[9]

• Chemical Inertness: Must not react with the analyte, solvent, or trace impurities.[10]

• Signal Separation: Must have at least one sharp, singlet resonance in a region of the ¹H NMR spectrum free from analyte or solvent signals.[10]

• Solubility: Must be fully soluble in the chosen deuterated solvent.[9]

• Stability: Must be stable in solution for the duration of the experiment.[11]

For the polar 3-(Fluoromethyl)piperidin-3-ol, Maleic Acid is an excellent choice when using D₂O or DMSO-d₆ as the solvent. It provides a sharp singlet around 6.3 ppm, far from the aliphatic signals of the piperidine ring.[10]

2. Choice of Deuterated Solvent: The solvent must completely dissolve both the analyte and the internal standard.[5] For 3-(Fluoromethyl)piperidin-3-ol and Maleic Acid, Deuterium Oxide (D₂O) is a suitable choice. It avoids a large residual solvent signal in the aliphatic region of the spectrum.

3. Optimization of NMR Parameters:

• Relaxation Delay (D1): To ensure full relaxation of all nuclei between pulses, which is essential for accurate integration, the relaxation delay (D1) plus the acquisition time (AQ) should be at least 5 times the longest spin-lattice relaxation time (T₁) of the protons being quantified (both analyte and IS).[12] A conservative and robust approach is to set D1 to 30-60 seconds, which ensures quantitative conditions for most small molecules without needing to measure T₁ for every sample.

• Pulse Angle (PW): A 90° pulse angle is used to maximize the signal for a given number of scans.

• Number of Scans (NS): This is chosen to achieve an adequate signal-to-noise ratio (S/N). For integration errors to be less than 1%, an S/N of at least 250:1 is required.[12] Typically, 16 to 64 scans are sufficient on a modern 400-600 MHz spectrometer.

Step-by-Step qNMR Protocol

A. Sample Preparation

• Accurately weigh approximately 15 mg of the 3-(Fluoromethyl)piperidin-3-ol sample into a clean, dry vial using a microbalance with 0.01 mg readability.[13] Record the exact weight (m_analyte).

• Accurately weigh approximately 10 mg of the Maleic Acid internal standard (CRM, purity P_IS) into the same vial. Record the exact weight (m_IS).

• Add approximately 0.7 mL of D₂O to the vial.

• Vortex the vial until both the sample and the internal standard are completely dissolved.

• Transfer the solution to a high-quality 5 mm NMR tube.

B. Data Acquisition (400 MHz Spectrometer)

• Insert the sample into the spectrometer and allow the temperature to equilibrate (e.g., at 298 K).

• Lock onto the deuterium signal of D₂O and perform automatic shimming to optimize magnetic field homogeneity.

• Set the following key parameters:

  • Pulse Program: Standard 1D proton (zg)

  • Pulse Width (p1): Calibrated 90° pulse

  • Relaxation Delay (d1): 30 s

  • Number of Scans (ns): 32

  • Dummy Scans (ds): 4

• Acquire the Free Induction Decay (FID).

C. Data Processing

• Apply an exponential window function with a line broadening of 0.3 Hz.

• Perform Fourier Transformation.

• Carefully phase correct the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply an automatic baseline correction algorithm.

• Integrate the well-resolved singlet from the Maleic Acid internal standard (I_IS, at ~6.3 ppm).

• Integrate a well-resolved, non-overlapping signal from 3-(Fluoromethyl)piperidin-3-ol. The doublet corresponding to the -CH₂F protons is a good candidate (I_analyte).

D. Purity Calculation The purity of the analyte (P_analyte) is calculated using the following equation[5][12]:

P_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

Where:

• I: Integral area of the signal

• N: Number of protons giving rise to the signal (N_analyte = 2 for -CH₂F; N_IS = 2 for Maleic Acid)

• M: Molar mass of the compound

• m: Mass of the compound weighed

• P: Purity of the internal standard

Comparative Analysis: qNMR vs. HPLC-UV

To provide a clear comparison, we evaluate both methods against key analytical performance metrics as defined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Methodology Comparison Logic

Caption: Core principles of qNMR vs. HPLC-UV.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Commentary for 3-(Fluoromethyl)piperidin-3-ol
Principle	Primary ratio method based on the direct proportionality between signal integral and the number of nuclei.[2]	Comparative method based on physical separation followed by UV absorbance detection.[14][15]	qNMR's principle is more fundamental, reducing reliance on reference standards.
Reference Standard	Requires a certified internal standard (structurally unrelated).[4]	Requires a highly purified and well-characterized reference standard of the analyte itself.	This is a major advantage for qNMR, especially for novel compounds where a reference may not exist.
Specificity	Very high. The chemical shift of each proton provides structural confirmation, making it easy to distinguish the analyte from most impurities.	Dependant on chromatographic resolution. Co-eluting impurities with similar UV spectra can lead to inaccurate results.	qNMR can simultaneously identify and quantify impurities if their signals are resolved, providing a more complete purity profile in a single experiment.
Accuracy & Precision	Excellent. With proper experimental design, accuracy and precision are very high, with RSDs typically <1%.[16]	Can be excellent, but is highly dependent on the purity of the reference standard and method robustness.	Weighing is often the largest source of error in qNMR, which can be minimized with a high-precision microbalance.[4]
Sensitivity	Lower. Typically requires mg quantities of sample.[5]	High. Can detect impurities at ppm levels, depending on the chromophore.	For 3-(Fluoromethyl)piperidin-3-ol, which lacks a strong chromophore, HPLC-UV sensitivity may be limited, reducing its advantage.
Quantification	Absolute quantification in a single experiment.	Requires generation of a calibration curve or a single-point calibration against the reference standard.	The qNMR workflow is often faster for a single sample as no calibration curve is needed.
Method Development	Relatively straightforward. Focus is on finding a suitable solvent and non-overlapping signals.	Can be complex, requiring optimization of column, mobile phase, gradient, flow rate, and temperature.[17]	Development time for a robust qNMR method is often significantly shorter.

Conclusion: An Objective Verdict

For the specific task of validating the purity of 3-(Fluoromethyl)piperidin-3-ol, qNMR emerges as the superior methodology.

Its status as a primary ratio method eliminates the significant hurdle of obtaining or synthesizing a high-purity, analyte-specific reference standard, which is a critical advantage in a research and development setting.[4] The high specificity of ¹H NMR ensures that the quantification is unequivocally for the target molecule, a level of confidence that can be difficult to achieve with HPLC-UV, especially given the compound's weak chromophore and the potential for co-eluting impurities.

While HPLC-UV remains an invaluable tool for detecting trace impurities, its accuracy for determining the absolute purity of the main component is fundamentally tied to the quality of its reference standard. qNMR, by contrast, provides a direct, accurate, and structurally specific measure of purity, making it a more robust and trustworthy method for this particular application. By integrating qNMR into the analytical workflow, researchers and drug developers can establish a high-integrity, self-validating system for purity assessment, ensuring data quality from the earliest stages of the development pipeline.

References

• Patsnap Eureka. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL.

• Taylor & Francis Online. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. Taylor & Francis. [Link]

• US Pharmacopeia (USP). (n.d.). Stimuli Article (qNMR). USP. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• ResolveMass. (n.d.). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass. [Link]

• Claridge, T. (2017). Quantitative NMR Spectroscopy. University of Oxford. [Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. EDQM. [Link]

• uspbpep.com. (n.d.). General Chapters: <761> NUCLEAR MAGNETIC RESONANCE. uspbpep.com. [Link]

• Bentham Science Publishers. (2024). Development and Validation of 1 H Nuclear Magnetic Resonance Quantitative Method for Efavirenz API Quality Control. Bentham Science. [Link]

• ResearchGate. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. ResearchGate. [Link]

• Scribd. (n.d.). 2.2.33. Nuclear Magnetic Resonance Spectrometry. Scribd. [Link]

• ResearchGate. (n.d.). Fluorine-containing pharmaceuticals approved by the FDA in 2020: Synthesis and biological activity. ResearchGate. [Link]

• Phenomenex. (2017). Update: European Pharmacopeia EP 2.2.46. Phenomenex. [Link]

• MDPI. (n.d.). Special Issue : Fluorine-Containing Pharmaceuticals. MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. usp.org [usp.org]
• 3. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 4. rssl.com [rssl.com]
• 5. emerypharma.com [emerypharma.com]
• 6. uspbpep.com [uspbpep.com]
• 7. scribd.com [scribd.com]
• 8. 〈761〉 Nuclear Magnetic Resonance Spectroscopy [doi.usp.org]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. pubsapp.acs.org [pubsapp.acs.org]
• 14. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 15. European Pharmacopeia EP 2.2.46 Revision [phenomenex.com]
• 16. benthamdirect.com [benthamdirect.com]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

3-(Fluoromethyl)piperidin-3-ol proper disposal procedures

Operational Guide: Safe Disposal and Handling of 3-(Fluoromethyl)piperidin-3-ol

Executive Summary & Risk Categorization

3-(Fluoromethyl)piperidin-3-ol (CAS: 1240590-09-5 or related derivatives) presents a dual-hazard profile that complicates standard disposal workflows. Unlike simple organic solvents, this compound combines a basic amine core with a fluorinated alkyl group and a polar hydroxyl moiety .

Effective disposal requires a strategy that mitigates two primary risks:

• Exothermic Incompatibility: As a secondary amine, it reacts violently with acids and acid chlorides/anhydrides.

• Combustion Byproducts: The carbon-fluorine (C-F) bond is thermodynamically stable. Improper incineration temperatures (<1,100°C) can release toxic hydrogen fluoride (HF) gas or perfluoroisobutene (PFIB) rather than fully mineralizing the waste.

Waste Stream Classification:

Property	Classification	Waste Code (RCRA Ref.)	Action
Chemical Family	Halogenated Organic Amine	D002 (Corrosive), D001 (Ignitable)*	Segregate from Non-Halogenated
Combustibility	High (High BTU)	--	Requires Fuel Blending/Incineration

| Reactivity | Nucleophilic/Basic | -- | DO NOT MIX with Acid Waste |

*Note: D001 applies if the waste is in a flammable solvent matrix (Flash point <60°C). D002 applies if pH >12.5.

Operational Workflow: From Bench to Disposal

The following decision logic ensures the compound is routed to the correct destruction facility (High-Temperature Incineration with Scrubber Systems) rather than standard fuel blending.

Figure 1: Decision tree for the safe segregation and packaging of fluorinated amine waste.

Detailed Disposal Procedures

Phase 1: Segregation (The "Zero-Error" Rule)

Scientific Rationale: Piperidines are strong bases (

). Mixing this waste into a generic "Organic Waste" drum that contains acidic byproducts (e.g., acetic acid, HCl residues) will cause an immediate exothermic reaction. This heat can pressurize the drum or volatilize the fluorinated solvent, creating an inhalation hazard.

• Rule: Establish a dedicated satellite accumulation area for "Basic/Halogenated Organics."

• Incompatibility: Never mix with:

  • Acid chlorides (violent polymerization/fumes).

  • Peroxides/Oxidizers (potential for explosive amine oxides).

  • Aluminum or Zinc powders (fluorinated compounds can react with active metals).

Phase 2: Container Selection

• Material: High-Density Polyethylene (HDPE) is the standard.

  • Why? While glass is generally resistant to organic fluorines, the potential for accidental HF generation (if moisture and trace acid are present) makes plastic safer. HF etches glass, leading to catastrophic container failure.

• Venting: Use a vented cap (e.g., Nalgene® Vented Closure) if the waste stream contains volatile solvents (DCM, Methanol) to prevent pressure buildup.

Phase 3: Spill Cleanup (Emergency Response)

If 3-(Fluoromethyl)piperidin-3-ol is spilled:

• Evacuate: The fluoromethyl group may hydrolyze to release fluoride ions under metabolic conditions; treat dust/vapors as toxic.

• PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. Use a respirator if powder is aerosolized.

• Neutralization:

  • Do not use acid to neutralize.

  • Use a dry absorbent (Vermiculite or Chemizorb®).

  • Protocol: Cover the spill from the outside in. Scoop into a wide-mouth HDPE jar. Label as "Hazardous Waste: Fluorinated Amine Solid."

Final Destruction Specifications

When contracting with a waste disposal vendor (e.g., Veolia, Clean Harbors), you must declare the Fluorine Content .

• Requirement: The waste must be flagged for High-Temperature Incineration .

• Mechanism:

  Standard cement kilns or low-temp fuel blending may not break the C-F bond (Bond Dissociation Energy ), leading to environmental release of PFAS-like compounds.

• Scrubbing: The facility must have alkaline scrubbers (CaCO3 or NaOH) to capture the generated Hydrogen Fluoride (HF) gas.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• Sigma-Aldrich. (2023). Safety Data Sheet: Piperidine Derivatives (General Class).

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Waste Identification.

• Enamine. (2022). Safety Data Sheet: 3-fluoro-3-(hydroxymethyl)piperidine (Structural Analog). (Note: Vendor-specific SDS for exact CAS 1240590-09-5 should be requested directly upon purchase for lot-specific purity data).